Metazachlor-2-hydroxy

• CAS: 125709-81-1

Core Science & Biosynthesis

Environmental Fate and Biogeochemical Dynamics of the Metazachlor 2-Hydroxy Metabolite (BH 479-1)

A Comprehensive Technical Whitepaper on Degradation Pathways, Mobility, and Ecotoxicology

Executive Summary

Metazachlor (2-chloro-N-(2,6-dimethylphenyl)-N-(1H-pyrazol-1-ylmethyl)acetamide) is a widely utilized chloroacetanilide herbicide engineered for the pre-emergence control of annual grasses and broad-leaved weeds. While the parent compound effectively inhibits very-long-chain fatty acid (VLCFA) synthesis in target plants[1], modern environmental risk assessments have shifted focus from the parent active ingredient to its highly persistent transformation products (TPs).

Among these, the 2-hydroxy metabolite (also known as metazachlor glycolate or BH 479-1) represents a critical terminal product of microbial degradation. Because the transformation process replaces the lipophilic chlorine atom with highly polar functional groups, the resulting metabolites exhibit drastically reduced soil adsorption[2]. This whitepaper synthesizes the mechanistic pathways, environmental fate, and standardized analytical protocols required to evaluate the 2-hydroxy metabolite of metazachlor, providing a self-validating framework for environmental scientists and regulatory professionals.

Chemical Identity & Mechanistic Pathways of Degradation

The degradation of metazachlor in the soil environment is primarily a biologically driven process, heavily dependent on the enzymatic activity of the soil microflora[3]. The formation of the 2-hydroxy metabolite (BH 479-1) occurs via two distinct pathways:

• The Glutathione (GSH) Conjugation and Desulfonation Pathway (Major): Soil microorganisms initiate phase 1 biotransformation by substituting the chlorine atom of metazachlor with glutathione via glutathione-S-transferase[1]. Successive oxidation and hydrolytic cleavage of this conjugate yield the highly mobile ethanesulfonate metabolite (Metazachlor ESA, BH 479-8) and oxanilic acid (Metazachlor OA, BH 479-4). Under sulfur-limiting conditions, specific soil bacteria utilize the ESA metabolite as a sole sulfur source. By expressing sulfonate-desulfurizing enzymes, these bacteria cleave the C-S bond to scavenge sulfur for protein synthesis, quantitatively converting the ethanesulfonate into the 2-hydroxy (glycolate) metabolite[4].

• Direct Hydrolysis (Minor): A secondary, less dominant pathway involves the direct abiotic or biotic hydrolytic displacement of the aliphatic chlorine atom by a hydroxyl group, directly yielding the 2-hydroxy derivative.

Metazachlor degradation pathway highlighting the formation of the 2-hydroxy metabolite (BH 479-1).

Environmental Fate: Soil Persistence and Groundwater Mobility

The environmental risk profile of a pesticide is governed by the intersection of its persistence (measured as DT50, the time required for 50% dissipation) and its mobility (measured as the soil organic carbon-water partitioning coefficient, Koc).

While the parent metazachlor has a relatively short half-life of 1 to 3 months in the biologically active 0–10 cm soil layer[3], its transformation products are significantly more recalcitrant. The 2-hydroxy metabolite and its ESA precursor possess highly polar functional groups (hydroxyl and sulfonate, respectively). This polarity prevents them from partitioning into soil organic matter. Consequently, during precipitation events, these metabolites move rapidly with the wetting front, bypassing the microbially rich topsoil and leaching into deeper soil horizons and groundwater aquifers[2].

Table 1: Physicochemical and Fate Properties of Metazachlor and Key Metabolites

Compound	Matrix	DT50 (Days)	Mobility (log Koc)	Environmental Risk Profile
Metazachlor (Parent)	Soil	3 - 77	2.13 - 2.85	Low to moderate leaching potential.
Metazachlor ESA (BH 479-8)	Soil	~60 - 150	< 1.0	High mobility; frequent groundwater contaminant.
Metazachlor OA (BH 479-4)	Soil	~50 - 120	< 1.0	High mobility; surface water runoff risk.
2-Hydroxy Metabolite (BH 479-1)	Soil	> 100	< 0.5	Very high mobility; terminal groundwater sink.

Data synthesized from field and laboratory persistence studies[3],[2].

Ecotoxicological Implications

Historically, the metabolites of chloroacetanilide herbicides were considered to have low acute mammalian toxicity compared to the parent compounds[1]. However, recent ecotoxicological assessments reveal that these persistent transformation products pose sub-chronic and chronic risks to non-target aquatic ecosystems.

When the 2-hydroxy metabolite and its precursors leach into lentic and lotic surface waters, they can accumulate to environmentally relevant concentrations (0.1–100 μg/L). Exposure to these concentrations has been shown to induce severe oxidative stress in aquatic invertebrates. For example, in early life stages of the marbled crayfish (Procambarus virginalis), exposure to metazachlor metabolites resulted in significantly lower activity of critical antioxidant enzymes (Superoxide Dismutase, Catalase, and Glutathione S-transferase), leading to delayed ontogenetic development, structural gill anomalies, and altered behavioral locomotion[5].

Standardized Experimental Methodologies

To ensure scientific integrity and reproducibility, the evaluation of metazachlor degradation requires self-validating experimental systems. Below are the definitive protocols for tracking the formation of the 2-hydroxy metabolite.

Protocol A: 14C-Radiotracer Soil Degradation Workflow

Causality Check: Using 14C-metazachlor labeled specifically at the phenyl ring ensures that the core aromatic structure can be tracked and quantified via mass balance, even after the aliphatic side chains are cleaved or modified by soil bacteria.

• Soil Preparation & Characterization: Collect agricultural topsoil (0–10 cm depth). Sieve to 2 mm to homogenize. Determine organic carbon content, pH, and baseline microbial biomass. Adjust soil moisture to 40% of the Maximum Water Holding Capacity (MWHC) to ensure optimal and standardized aerobic microbial activity.

• Radiotracer Dosing: Apply phenyl-labeled 14C-metazachlor to the soil samples at a rate equivalent to the maximum field application rate (e.g., 1.25 kg a.i./ha).

• Incubation: Place the dosed soil in biometric flasks and incubate in the dark at 20°C. Connect the flasks to a continuous airflow system equipped with NaOH traps. The dark environment eliminates abiotic photodegradation variables, while the NaOH traps capture any fully mineralized 14CO2, ensuring a closed-loop mass balance.

• Sequential Extraction: At predefined intervals (0, 7, 14, 30, 60, 120 days), extract the soil. First, use 0.01 M CaCl2 to extract the highly polar, mobile fractions (capturing the 2-hydroxy and ESA metabolites). Follow with an aggressive acetonitrile extraction to recover the lipophilic parent compound[3].

• Quantification: Analyze the extracts using Liquid Scintillation Counting (LSC) for total radioactive residues (TRR) and LC-TOF-MS to structurally confirm the presence of BH 479-1.

Standardized radiotracer workflow for assessing soil degradation and metabolite formation.

Protocol B: Isolation of Desulfonating Bacteria (BH 479-1 Formation Assay)

Causality Check: By depriving the bacteria of standard inorganic sulfate, the microbes are forced to break the recalcitrant C-S bond of the ESA metabolite to survive, directly yielding the 2-hydroxy metabolite.

• Enrichment Culture Setup: Prepare a defined mineral salts liquid medium strictly lacking any inorganic sulfur source. Supplement the medium with 100 µM of Metazachlor ESA (BH 479-8) as the sole sulfur source[4].

• Inoculation: Inoculate the medium with a microbial wash derived from soil previously treated with metazachlor.

• Incubation: Incubate aerobically at 30°C on a rotary shaker. Monitor bacterial growth via optical density (OD600).

• Metabolite Verification: Once the culture reaches the late exponential phase, centrifuge to pellet the cells. Analyze the supernatant via direct-probe mass spectrometry. The stoichiometric disappearance of the ethanesulfonate (R-CH2-SO3-) and the appearance of the glycolate/2-hydroxy metabolite (R-CH2-OH) confirms the specific desulfonation pathway[4].

Conclusion

The environmental fate of metazachlor cannot be accurately modeled by observing the parent compound alone. The transformation into the 2-hydroxy metabolite (BH 479-1) via glutathione conjugation and subsequent bacterial desulfonation creates a highly polar, persistent molecule. Because this metabolite bypasses standard soil adsorption mechanisms, it presents a significant vector for groundwater contamination. Future agrochemical development and regulatory frameworks must prioritize the kinetic modeling and ecotoxicological assessment of these terminal, highly mobile transformation products to safeguard aquatic ecosystems and drinking water resources.

References

• Soil Degradation of Metazachlor in Agronomic and Vegetable Crop Fields Weed Science
• Public Release Summary - Evaluation of the New Active metazachlor in the Product Butisan Herbicide Australian Pesticides and Veterinary Medicines Authority (APVMA)
• Environmental Fate and Persistence of Metazachlor ESA: A Technical Guide Benchchem
• Bacterial Desulfonation of the Ethanesulfonate Metabolite of the Chloroacetanilide Herbicide Metazachlor Environmental Science & Technology - ACS Public
• Effects of metazachlor and its major metabolite metazachlor OA on early life stages of marbled crayfish PMC - N

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toxicity of metazachlor-2-hydroxy in aquatic ecosystems

An In-Depth Technical Guide to the Aquatic Ecotoxicity of Metazachlor and Its Primary Metabolites

Foreword: On the Subject of Metazachlor-2-Hydroxy

This guide addresses the aquatic ecotoxicity of the herbicide metazachlor and its principal, environmentally significant degradation products. While the query specified "metazachlor-2-hydroxy," a thorough review of the scientific literature reveals a notable lack of specific data for a metabolite with this designation. The predominant and most studied transformation products of metazachlor in aquatic and soil environments are metazachlor oxanilic acid (OA) and metazachlor ethanesulfonic acid (ESA).[1][2][3] Therefore, to provide a scientifically robust and valuable resource, this document will focus on the well-documented aquatic toxicity of the parent compound, metazachlor, and these two major metabolites.

Introduction to Metazachlor

Metazachlor is a pre-emergence and early post-emergence chloroacetamide herbicide widely used to control annual grasses and broadleaf weeds in crops such as oilseed rape.[2][4] Its mode of action involves the inhibition of very long-chain fatty acid synthesis, which is crucial for cell division and expansion in target plants.[4][5] Due to its application in agriculture, metazachlor and its transformation products can enter aquatic ecosystems through spray drift, surface runoff, and leaching, posing a potential risk to non-target aquatic organisms.[6][7] Concentrations of metazachlor in surface waters have been reported to range from 0.1 to 100 µg/L, with its metabolites also being detected.[4][6] Understanding the environmental fate and toxicological profile of metazachlor and its primary metabolites is therefore essential for a comprehensive aquatic risk assessment.

Physicochemical Properties and Environmental Fate

The environmental behavior of metazachlor is characterized by its moderate persistence in soil and its transformation into more mobile and persistent metabolites.[1]

Table 1: Physicochemical Properties of Metazachlor

Property	Value	Reference
Water Solubility	450 mg/L (at 20°C, pH 7)	[8]
log Kow	2.5 (at 21-22°C, pH 7)	[5]
Soil Half-life (DT50)	3 - 77 days	[1][2]
Aqueous Hydrolysis	Stable at pH 4-9	[4]
Aqueous Photolysis	Stable	[5]

Metazachlor degrades in soil and water primarily through microbial action, leading to the formation of two major metabolites: metazachlor oxanilic acid (OA) and metazachlor ethanesulfonic acid (ESA).[1][4] These metabolites are more polar and, consequently, more mobile in soil, increasing their potential to leach into groundwater and surface waters.[1] The persistence of these metabolites, particularly metazachlor ESA, can lead to their accumulation in the environment over time.[1]

Caption: Standardized aquatic toxicity testing workflows.

Environmental Risk Assessment

The environmental risk assessment for metazachlor and its metabolites involves comparing predicted environmental concentrations (PECs) with predicted no-effect concentrations (PNECs).

The PNEC is typically derived from the most sensitive species' toxicity data (e.g., the lowest EC50 or NOEC) by applying an assessment factor to account for uncertainties. Regulatory bodies, such as those under the European Water Framework Directive, establish environmental quality standards (EQS) based on these risk assessments to protect aquatic ecosystems. [5]For metazachlor, the direct ecotoxicity, particularly to aquatic plants, is a critical driver in setting these standards. [5]

Conclusion

Metazachlor and its primary metabolites, metazachlor OA and ESA, pose a tangible risk to aquatic ecosystems, with aquatic plants and the early life stages of certain invertebrates being particularly vulnerable. The parent compound's moderate persistence and the higher mobility and persistence of its metabolites necessitate careful monitoring and risk management. Future research should focus on the chronic and sublethal effects of the metabolite mixture as it occurs in the environment to gain a more realistic understanding of its ecological impact.

References

• Stara, A., et al. (2020). Effects of metazachlor and its major metabolite metazachlor OA on early life stages of marbled crayfish. Scientific Reports, 10(1), 999. [Link]

• RIVM. (2012). Environmental risk limits for metazachlor in water. RIVM Letter report 601714024. [Link]

• Mohr, S., et al. (2007). Effects of the herbicide metazachlor on macrophytes and ecosystem function in freshwater pond and stream mesocosms. Aquatic Toxicology, 82(2), 73-84. [Link]

• Gauvrit, C., et al. (2005). Environmental fate of herbicides trifluralin, metazachlor, metamitron and sulcotrione compared with that of glyphosate, a substitute broad spectrum herbicide for different glyphosate-resistant crops. Pest Management Science, 61(9), 905-916. [Link]

• AERU, University of Hertfordshire. (2026). Metazachlor (Ref: BAS 47900H). [Link]

• Rouchaud, J., et al. (2005). Environmental Fate of Herbicides Trifluralin, Metazachlor, Metamitron and Sulcotrione Compared With That of Glyphosate, a Substitute Broad Spectrum Herbicide for Different Glyphosate-Resistant Crops. Pest Management Science, 61(9), 905-16. [Link]

• EFSA (European Food Safety Authority). (2017). Peer review of the pesticide risk assessment for the active substance metazachlor in light of confirmatory data submitted. EFSA Journal, 15(6), e04821. [Link]

• National Open Access Monitor, Ireland. (n.d.). Effects of the herbicide metazachlor on macrophytes and ecosystem function in freshwater pond and stream mesocosms. [Link]

• Wijewardene, L., et al. (2021). Effects of the herbicides metazachlor and flufenacet on phytoplankton communities - A microcosm assay. Environmental Pollution, 285, 117429. [Link]

• Park, A. R., et al. (2020). Simultaneous determination of the metabolites of the herbicide metazachlor in agricultural crops by LC–MS/MS. Applied Biological Chemistry, 63(1), 1-10. [Link]

• Schulz, R., et al. (2014). Assessment of the Environmental Fate of the Herbicides Flufenacet and Metazachlor with the SWAT Model. Journal of Environmental Quality, 43(1), 325-335. [Link]

• Mohr, S., et al. (2008). Response of plankton communities in freshwater pond and stream mesocosms to the herbicide metazachlor. Aquatic Toxicology, 88(2), 108-117. [Link]

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metazachlor-2-hydroxy formation kinetics from parent metazachlor

Title : Kinetic Pathways and Analytical Workflows for Metazachlor-2-Hydroxy Formation: A Technical Guide

Executive Summary

Metazachlor (2-chloro-N-(2,6-dimethylphenyl)-N-(1H-pyrazol-1-ylmethyl)-acetamide) is a widely utilized chloroacetanilide herbicide. Its primary mode of action involves the inhibition of very-long-chain fatty acid synthesis, disrupting cell division in target weeds[1]. However, its environmental persistence and the subsequent formation of various metabolites—most notably the 2-hydroxy derivatives (e.g., 2-hydroxy-N-(2,6-dimethylphenyl)-N-(1H-pyrazol-1-ylmethyl)-acetamide, often referred to as Compound 2, and metazachlor oxalamide/OA)—present significant ecotoxicological concerns[2][3]. This whitepaper elucidates the mechanistic pathways, kinetic modeling, and self-validating analytical protocols required to accurately quantify the formation of metazachlor-2-hydroxy from its parent compound.

Mechanisms of Metazachlor Degradation and Hydroxylation

The transformation of metazachlor into its 2-hydroxy metabolites is driven by a complex interplay of biotic and abiotic processes. The core structural modification involves the nucleophilic substitution of the aliphatic chlorine atom by a hydroxyl group, or the oxidation of the methyl groups on the phenyl ring[1][4].

• Microbial Hydrolytic Dechlorination : In agronomic soils, metazachlor undergoes degradation facilitated by soil microflora. The primary metabolic route involves the cleavage of the C-Cl bond, leading to the formation of 2-hydroxy-N-(2,6-dimethylphenyl)-N-(1H-pyrazol-1-ylmethyl)-acetamide[2]. This process is highly dependent on soil organic carbon content and microbial activity, serving as a detoxification mechanism for specific microbial consortia (e.g., Pseudomonas species)[5][6].

• Advanced Oxidation Processes (AOPs) : In aqueous environments, metazachlor degradation can be initiated by hydroxyl radicals (HO•). Kinetic studies reveal that in water, the degradation is non-selective and diffusion-controlled, with HO•-addition and single electron transfer (SET) mechanisms dominating[4]. Sonochemical degradation (an AOP) further accelerates this process by generating localized high temperatures and HO• radicals via cavitation bubble collapse, leading to the formation of metazachlor OA and other hydroxylated derivatives[7].

Mechanistic pathways of metazachlor degradation into its primary hydroxy and sulfonic metabolites.

Kinetic Modeling of Metabolite Formation

Understanding the kinetics of metazachlor dissipation and 2-hydroxy formation is critical for environmental risk assessment. The degradation generally follows pseudo-first-order kinetics, though multi-compartment models are often required for complex soil matrices[8].

Table 1: Kinetic Parameters of Metazachlor Degradation Across Various Matrices

Matrix / Condition	Kinetic Model	Rate Constant (k) / DT50	Primary Transformation Products	Reference
Soil (0-10 cm depth)	First-order	DT50 = 1 to 3 months	2-hydroxy-metazachlor (Compound 2)	[2]
Soil (TLC Plates, Sunlight)	Single first-order	DT50 = 13 to 18 days	Metazachlor oxalic acid / OA	[8]
Aqueous (Sonolysis, pH 3)	Pseudo-first-order	k = 1.11 × 10⁻² min⁻¹	Hydroxylated derivatives	[7]
Aqueous (HO• Oxidation, 298K)	Diffusion-controlled	k = 4.50 × 10¹⁰ M⁻¹ s⁻¹	HO•-addition products	[4]
Gas Phase (HO• Oxidation, 298K)	H-abstraction	k = 1.51 × 10¹³ M⁻¹ s⁻¹	Hydroxylated derivatives	[4]

The data illustrates a stark contrast between environmental compartments. While aqueous HO• oxidation occurs at extremely rapid, diffusion-controlled rates (k ≈ 10¹⁰ M⁻¹ s⁻¹)[4], soil degradation is significantly slower. Soil kinetics are heavily reliant on the bioavailability of the parent compound, the specific microbial consortia present, and the organic carbon content[5][6].

Self-Validating Experimental Protocol: Soil Degradation Kinetics

To accurately quantify the formation kinetics of 2-hydroxy-metazachlor, researchers must employ protocols that isolate biological variables from abiotic factors, while correcting for matrix-induced analytical suppression. The following methodology is designed as a self-validating system.

Objective : To quantify the pseudo-first-order formation kinetics of 2-hydroxy-metazachlor from the parent compound under controlled aerobic soil conditions. Causality & Self-Validation : To isolate microbial hydrolysis from abiotic degradation, the protocol employs parallel sterile (autoclaved) and non-sterile soil microcosms. Isotope-dilution mass spectrometry (using MTZ-d6) is utilized to correct for matrix effects and extraction losses, ensuring the quantitative integrity of the kinetic data.

Step-by-Step Methodology:

• Microcosm Preparation & Spiking

  • Action: Sieve fresh agricultural topsoil (0-10 cm) to a 2 mm mesh size to ensure homogeneity. Determine the maximum water holding capacity (WHC) and adjust the soil moisture to 45% WHC.

  • Validation Check (Abiotic Control): Autoclave a subset of the sieved soil at 121°C for 60 minutes on three consecutive days. This eliminates microbial activity, allowing researchers to isolate abiotic hydrolysis from biotic 2-hydroxy formation[6].

  • Action: Spike both sterile and non-sterile soils with analytical grade metazachlor to achieve a nominal environmental concentration of 2.0 mg/kg[5].

• Incubation & Destructive Sampling

  • Action: Incubate the microcosms in the dark at a constant 20°C ± 1°C to simulate standard topsoil conditions and prevent photolytic degradation[5].

  • Action: Perform destructive sampling of triplicate microcosms at predetermined intervals (e.g., Days 0, 3, 7, 14, 21, 30, 60, and 90).

• Extraction & SPE Clean-up

  • Action: Transfer 5 g of the sampled soil into a centrifuge tube. Add 10 mL of an extraction solvent (acetonitrile/water, 80:20, v/v).

  • Validation Check (Recovery): Spike the sample with 50 µg/L of isotopically labeled metazachlor (MTZ-d6) prior to extraction. This internal standard corrects for analyte loss during the extraction process.

  • Action: Sonicate the mixture for 15 minutes, then centrifuge at 4000 rpm for 10 minutes. Collect the supernatant.

  • Action: Pass the supernatant through a Hydrophilic-Lipophilic Balance (HLB) Solid Phase Extraction (SPE) cartridge. Causality: The HLB cartridge retains the moderately polar 2-hydroxy-metazachlor while allowing highly polar soil humic acids to wash through, drastically reducing matrix suppression during MS analysis[9].

• LC-MS/MS Quantification

  • Action: Analyze the purified extract using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) in positive electrospray ionization (ESI+) mode.

  • Validation Check (Matrix Effects): Utilize matrix-matched calibration curves (ranging from 0.002 to 0.2 μg/mL) prepared in blank soil extracts. This step is critical to compensate for any residual ion enhancement or suppression caused by the soil matrix[9].

• Kinetic Data Analysis

  • Action: Plot the concentration of MTZ and 2-hydroxy-metazachlor over time. Fit the dissipation of MTZ to a first-order kinetic model ( Ct​=C0​e−kt ) to derive the degradation rate constant ( k ) and the half-life ( DT50​=ln(2)/k )[5][8].

Self-validating workflow for determining metazachlor soil degradation kinetics.

Ecotoxicological Implications

The kinetics of 2-hydroxy-metazachlor formation directly inform ecological risk assessments. While the parent metazachlor is a known developmental toxicant with mutagenic potential, ecotoxicity estimations indicate that its degradation products—including the 2-hydroxy derivatives—exhibit reduced acute and chronic toxicity, as well as lower bioaccumulation potential compared to the parent compound[4][10].

However, these metabolites are highly mobile in soil and are frequently detected in surface and groundwaters[3]. For instance, exposure to metazachlor and its oxalamide (OA) metabolite has been shown to inhibit the growth of early life stages of aquatic organisms, such as marbled crayfish, highlighting the necessity of monitoring both the parent and its transformation products continuously[3].

References

• Australian Pesticides and Veterinary Medicines Authority (APVMA). Public Release Summary - Evaluation of the New Active metazachlor in the Product Butisan Herbicide. 1

• Rouchaud, J., et al. (1992). Soil Degradation of Metazachlor in Agronomic and Vegetable Crop Fields. Weed Science, Cambridge University Press. 2

• Dao, D. Q., et al. (2023). Hydroxyl radical-initiated decomposition of metazachlor herbicide in the gaseous and aqueous phases: Mechanism, kinetics, and toxicity evaluation. Chemosphere / ResearchGate. 4

• RSC Advances (2020). Sonochemical degradation of pesticides in aqueous solution: investigation on the influence of operating parameters and degradation pathway. Royal Society of Chemistry. 7

• Dao, D. Q., et al. (2023). Hydroxyl radical-initiated decomposition of metazachlor herbicide in the gaseous and aqueous phases: Mechanism, kinetics, and toxicity evaluation. PubMed (NIH). 10

• ResearchGate (2025). Metazachlor residues in soil and rape seed. 9

• ResearchGate. Effects of the herbicides metazachlor and dinoterb on the soil microflora and the degradation and sorption of metazachlor under different environmental conditions. 5

• Velisek, J., et al. (2020). Effects of metazachlor and its major metabolite metazachlor OA on early life stages of marbled crayfish. Scientific Reports (PMC). 3

• MatheO - ULiège. Evaluation of pesticides degradation by microorganisms in the soil of a new cropping system. 6

• Mantzos, N., et al. (2017). Soil degradation of metazachlor and quizalofop-p-ethyl herbicides on TLC plates under natural solar light and dark conditions. Taylor & Francis.8

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half-life of metazachlor-2-hydroxy in agricultural soils

An In-Depth Technical Guide to the Environmental Fate of Metazachlor-2-Hydroxy in Agricultural Soils

Introduction

Metazachlor is a pre-emergence and early post-emergence herbicide of the chloroacetamide class, widely utilized for the control of annual grasses and broad-leaved weeds in crops such as oilseed rape.[1][2] Its herbicidal action stems from the inhibition of very-long-chain fatty acid synthesis, which disrupts crucial cellular processes like division and tissue differentiation.[1][2] The environmental fate of metazachlor is of significant scientific and regulatory interest, as its degradation in soil leads to the formation of various transformation products, or metabolites.

While the parent compound, metazachlor, exhibits low to moderate persistence, its metabolites can display different environmental behaviors, including increased persistence and mobility.[3][4] One of the initial transformation products identified in soil is 2-hydroxy-N-(2,6-dimethylphenyl)-N-(1H-pyrazol-1-yl methyl)-acetamide, hereafter referred to as metazachlor-2-hydroxy.[5][6] Understanding the persistence of this metabolite, quantified by its half-life (DT50), is critical for a comprehensive environmental risk assessment.

This technical guide provides a detailed overview of the formation and degradation of metazachlor-2-hydroxy in agricultural soils. It synthesizes current knowledge on the factors governing its persistence, outlines authoritative methodologies for determining its half-life, and discusses the interpretation of available data for researchers and environmental scientists.

Chapter 1: The Transformation of Metazachlor in Soil

The degradation of metazachlor in the soil environment is a complex process mediated by both biotic (microbial) and abiotic (chemical) mechanisms, leading to a cascade of transformation products.[3][7] The formation of metazachlor-2-hydroxy is a primary step in this pathway, resulting from the hydrolysis of the chlorine atom on the acetamide group, replacing it with a hydroxyl group.

While metazachlor-2-hydroxy is a key intermediate, further degradation leads to other significant metabolites, notably metazachlor ethanesulfonic acid (ESA) and metazachlor oxanilic acid (OA).[1][3] These metabolites are often more polar and less strongly adsorbed to soil particles than the parent compound, resulting in greater mobility and potential for leaching into ground and surface waters.[1][3] The persistence of these secondary metabolites can be significantly greater than that of metazachlor itself, making them compounds of high environmental relevance.[3][4]

Caption: Degradation pathway of Metazachlor in soil.

Chapter 2: Factors Influencing the Persistence of Metazachlor-2-Hydroxy

The rate at which metazachlor-2-hydroxy degrades in soil is not a constant but is governed by a complex interplay of soil properties, environmental conditions, and microbial activity. Understanding these factors is essential for explaining the variability in half-life values observed across different agricultural settings.

Soil Properties

• Microbial Biomass and Activity : The primary driver for the degradation of organic compounds like metazachlor and its metabolites is microbial activity. Soils with higher microbial biomass and diversity generally exhibit faster degradation rates. The composition of the microbial community is also crucial, as specific microorganisms may possess the enzymatic pathways necessary to break down the metabolite.

• Organic Carbon and Clay Content : Soil organic matter and clay minerals are the primary binding sites for pesticides and their metabolites.[3] Increased sorption to these components can decrease the bioavailability of metazachlor-2-hydroxy in the soil solution, making it less accessible to microbial degradation and potentially increasing its persistence.

• Soil pH : The pH of the soil can influence both abiotic chemical hydrolysis and the activity of soil microorganisms. Some degradation pathways may be accelerated under acidic or alkaline conditions. Furthermore, soil pH is a master variable controlling microbial community structure and enzyme function, thereby indirectly affecting biodegradation rates.[8]

Environmental Conditions

• Temperature : Degradation rates, whether microbial or chemical, are strongly temperature-dependent. Higher temperatures generally increase the rate of microbial metabolism and chemical reactions, leading to a shorter half-life for the metabolite.[9]

• Moisture : Soil moisture is critical for microbial activity and for the transport of chemicals within the soil matrix.[10] Optimal moisture levels (e.g., 50-60% of water-holding capacity) typically promote the highest rates of biodegradation. Conversely, very dry or waterlogged (anaerobic) conditions can inhibit the activity of aerobic microorganisms responsible for degradation.[10][11]

• Sunlight : In the uppermost soil layer, photodegradation can be a relevant dissipation pathway. Sunlight irradiation has been shown to significantly accelerate the degradation of the parent metazachlor compared to dark conditions.[12] While the specific impact on metazachlor-2-hydroxy is less documented, it is a plausible route of transformation at the soil surface.

Chapter 3: Experimental Determination of Half-Life (DT50) in Soil

To ensure scientific rigor and regulatory acceptance, the determination of a pesticide metabolite's half-life in soil follows standardized laboratory protocols. The most widely accepted guideline is the OECD 307, "Aerobic and Anaerobic Transformation in Soil."[11] This approach provides a robust, self-validating system for assessing persistence.

Experimental Protocol: Aerobic Soil Metabolism Study (Adapted from OECD 307)

This protocol outlines the essential steps for determining the Dissipation Time 50% (DT50), or half-life, of metazachlor-2-hydroxy under controlled laboratory conditions. The use of ¹⁴C-labeled parent compound is paramount for establishing a mass balance and accurately tracking all transformation products.[11][13]

Step 1: Soil Selection and Characterization

• Procedure : Collect fresh soil samples from at least four different agricultural regions, representing a range of properties (e.g., varying pH, organic carbon, clay content, and microbial biomass).[11] Sieve the soils (e.g., 2 mm) and characterize them thoroughly.

• Causality : Testing multiple soils is crucial because it accounts for the influence of different soil properties on degradation rates, providing a more realistic range of expected environmental persistence.[11]

Step 2: Application of Test Substance

• Procedure : Apply ¹⁴C-labeled metazachlor to the soil samples at a rate consistent with maximum agricultural practice. The radiolabel allows for the unambiguous tracking of the parent compound as it transforms into metabolites like metazachlor-2-hydroxy and eventually mineralizes to ¹⁴CO₂.[4]

• Causality : Radiolabeling is the gold standard for these studies. It ensures that all degradation products can be traced, preventing analytical errors and providing a complete mass balance, which is a key component of a self-validating system.[11]

Step 3: Incubation

• Procedure : Incubate the treated soil samples in the dark at a constant temperature (e.g., 20°C) and moisture level (e.g., 50% maximum water holding capacity) for up to 120 days.[11][14] Use flow-through systems to trap evolved ¹⁴CO₂ and other volatile organic compounds.

• Causality : Controlled incubation isolates the effects of soil properties from environmental variables like temperature fluctuation and photodegradation, allowing for a clear determination of the soil's intrinsic degradation capacity.[13]

Step 4: Sampling and Extraction

• Procedure : Collect triplicate soil samples at predetermined intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days). Extract the samples using an appropriate solvent, such as acetonitrile or methanol, often followed by a cleanup step to remove interfering matrix components.[6][14]

• Causality : A robust time series is necessary to accurately model the degradation kinetics. Efficient extraction ensures that the quantified residue levels are representative of what is truly present in the soil.

Step 5: Analytical Quantification

• Procedure : Analyze the extracts using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This technique allows for the sensitive and selective quantification of the parent metazachlor and its key metabolites, including metazachlor-2-hydroxy.[15][16] Quantify the radioactivity in the extracts, bound residues, and CO₂ traps.

• Causality : LC-MS/MS provides the high degree of specificity required to differentiate between structurally similar metabolites and quantify them at environmentally relevant concentrations.[15]

Step 6: Data Analysis and Kinetic Modeling

• Procedure : Plot the concentration of metazachlor-2-hydroxy over time. Use appropriate kinetic models (e.g., Single First-Order, SFO) to fit the data and calculate the DT50 and DT90 values, along with confidence intervals.

• Causality : Kinetic modeling provides a standardized mathematical description of the degradation process, allowing for the calculation of reliable dissipation endpoints (DT50/DT90) that can be used for regulatory risk assessment.[12]

Caption: Workflow for determining the DT50 of soil metabolites.

Chapter 4: Synthesis of Available Data

Direct, peer-reviewed data specifically reporting the half-life of metazachlor-2-hydroxy in soil is limited. Most environmental fate studies focus on the dissipation of the parent compound and the more persistent, mobile metabolites like ESA and OA. However, by synthesizing the available data on metazachlor, we can infer the context for its primary metabolite's behavior.

The reported half-life of metazachlor itself varies widely, reflecting the strong influence of the environmental factors discussed in Chapter 2. Studies have reported DT50 values ranging from a few days to several months.

Compound	Half-Life (DT50)	Soil/Conditions	Reference(s)
Metazachlor	1 to 3 months	0-10 cm soil layer, field study	[5]
Metazachlor	1 to 2 months	Laboratory conditions, various soil types	[2]
Metazachlor	12.1 to 16.8 days	0-10 cm soil layer, field study	[17]
Metazachlor	13 to 78 days	Laboratory, various loamy soils (dark vs. sunlight)	[12]
Metazachlor	4.5 to 77 days	Laboratory, biological degradation	[7]
Metazachlor Metabolites	More persistent than parent	General observation from laboratory studies	[3][4][7]

Given that metazachlor-2-hydroxy is an intermediate, its concentration in soil will follow a classic pattern: it will increase as the parent compound degrades and then decrease as it is further transformed. While its specific DT50 is not well-documented, the general finding that metazachlor metabolites can be more persistent than the parent compound suggests that its half-life could be comparable to or longer than that of metazachlor under similar conditions.[4][18]

Chapter 5: Regulatory & Research Implications

The study of metabolite persistence is not merely an academic exercise; it is a cornerstone of modern environmental risk assessment for pesticides. Regulators require data on the fate of major metabolites to assess the potential for long-term soil accumulation and the contamination of water resources. The higher polarity and mobility of many metabolites, including the downstream products of metazachlor-2-hydroxy, make them a significant concern for groundwater quality.[1][3]

Future Research Directions:

• Targeted DT50 Studies : There is a clear need for focused laboratory and field studies to specifically quantify the half-life of metazachlor-2-hydroxy across a representative range of European and global agricultural soils.

• Microbial Identification : Research aimed at identifying the specific microbial species or consortia responsible for the degradation of metazachlor-2-hydroxy would provide deeper mechanistic insight.

• Gene-Level Monitoring : Advanced techniques like reverse transcription quantitative PCR (RT-qPCR) could be used to quantify the expression of specific pesticide-degrading genes in soil, offering a potential method to predict and monitor the in-situ biodegradation of metazachlor and its metabolites.[19]

By filling these knowledge gaps, the scientific community can provide a more refined and accurate assessment of the environmental impact of metazachlor use in agriculture.

References

• BenchChem. (2025). Environmental Fate and Persistence of Metazachlor ESA: A Technical Guide.

• Rouchaud, J., et al. (1992). Soil Degradation of Metazachlor in Agronomic and Vegetable Crop Fields. Weed Science, 40(1), 149-154. Available at: [Link]

• N. Papaiconomou, et al. (2017). Soil degradation of metazachlor and quizalofop-p-ethyl herbicides on TLC plates under natural solar light and dark conditions. International Journal of Environmental Analytical Chemistry, 97(7), 606-622. Available at: [Link]

• Taylor & Francis Online. (2017). Soil degradation of metazachlor and quizalofop-p-ethyl herbicides on TLC plates under natural solar light and dark conditions. Available at: [Link]

• Mamy, L., et al. (2005). Environmental fate of herbicides trifluralin, metazachlor, metamitron and sulcotrione compared with that of glyphosate, a substitute broad spectrum herbicide for different glyphosate-resistant crops. Pest Management Science, 61(9), 905-916. Available at: [Link]

• Food and Agriculture Organization of the United Nations. Route and rate of degradation in soil – aerobic and anaerobic soil metabolism. Pesticide Registration Toolkit. Available at: [Link]

• Kucharski, M., & Sadowski, J. (2014). Metazachlor residues in soil and rape seed. Journal of Plant Protection Research, 54(1), 73-77. Available at: [Link]

• East, J. L. (2015). Soil pesticide residue degradation and soil sample management procedures for environmental forensics. Purdue e-Pubs. Available at: [Link]

• Stara, A., et al. (2020). Effects of metazachlor and its major metabolite metazachlor OA on early life stages of marbled crayfish. Scientific Reports, 10(1), 875. Available at: [Link]

• Journal of Plant Protection Research. (2014). Metazachlor residues in soil and rape seed. Available at: [Link]

• Quang, D. D., et al. (2023). Hydroxyl radical-initiated decomposition of metazachlor herbicide in the gaseous and aqueous phases: Mechanism, kinetics, and toxicity evaluation. Chemosphere, 312, 137234. Available at: [Link]

• Zimdahl, R. L. (1991). Experimental Parameters Used to Study Pesticide Degradation in Soil. Weed Technology, 5(2), 478-484. Available at: [Link]

• Włodarczyk, M., & Sadowski, J. (2015). Influence of formulation on mobility of metazachlor in soil. Environmental Science and Pollution Research, 22(10), 7548-7555. Available at: [Link]

• Beulke, S., & Malkomes, H. P. (2001). Effects of the herbicides metazachlor and dinoterb on the soil microflora and the degradation and sorption of metazachlor under different environmental conditions. Biology and Fertility of Soils, 33(5), 419-426. Available at: [Link]

• Mamy, L., et al. (2005). Environmental Fate of Herbicides Trifluralin, Metazachlor, Metamitron and Sulcotrione Compared With That of Glyphosate, a Substitute Broad Spectrum Herbicide for Different Glyphosate-Resistant Crops. Pest Management Science, 61(9), 905-16. Available at: [Link]

• Jursík, M., et al. (2019). Effect of irrigation and adjuvant on residual activity of pendimethalin and metazachlor in kohlrabi and soil. Plant, Soil and Environment, 65(8), 415-422. Available at: [Link]

• Lee, J., et al. (2019). Simultaneous determination of the metabolites of the herbicide metazachlor in agricultural crops by LC–MS/MS. Applied Biological Chemistry, 62(1), 47. Available at: [Link]

• Mamy, L., et al. (2005). Environmental fate of herbicides trifluralin, metazachlor, metamitron and sulcotrione compared to that of glyphosate, a substitute broad spectrum herbicide for different glyphosate-resistant crops. Pest Management Science, 61, 905-16. Available at: [Link]

• Monard, C., et al. (2013). Estimating the biodegradation of pesticide in soils by monitoring pesticide-degrading gene expression. Biodegradation, 24(2), 203-13. Available at: [Link]

• Beulke, S., & Malkomes, H. (2001). Effects of the herbicides metazachlor and dinoterb on the soil microflora and the degradation and sorption of metazachlor under different environmental conditions. Biology and Fertility of Soils, 33. Available at: [Link]

• Stara, A., et al. (2020). Effects of metazachlor and its major metabolite metazachlor OA on early life stages of marbled crayfish. Scientific Reports, 10. Available at: [Link]

• Fogg, P., et al. (2003). Degradation of Pesticides in Biobeds: The Effect of Concentration and Pesticide Mixtures. Journal of Agricultural and Food Chemistry, 51(18), 5344-5349. Available at: [Link]

• Włodarczyk, M., & Siwek, H. (2015). THE INFLUENCE OF HUMIDITY AND SOIL TEXTURE ON THE DEGRADATION PROCESS OF SELECTED HERBICIDES IMMOBILIZED IN ALGINATE MATRIX IN S. Journal of Ecological Engineering, 16(2). Available at: [Link]

• Liu, X., et al. (2023). Multiresidue Analysis Method for the Determination of 477 Pesticides in Soil Based on Thorough Method Validation. Journal of Agricultural and Food Chemistry. Available at: [Link]

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The Leaching Dynamics of Metazachlor-2-Hydroxy in Sandy Loam: A Mechanistic and Regulatory Guide

Executive Summary

Metazachlor is a widely utilized chloroacetamide herbicide, primarily applied for pre-emergent weed control in crops such as oilseed rape and brassicas. While the parent compound exhibits moderate soil retention, its microbial degradation yields highly polar, mobile metabolites. Chief among these is metazachlor-2-hydroxy —ubiquitously referred to in regulatory literature and environmental assessments as metazachlor oxalic acid, BH 479-4, or 479M04 [1].

For researchers and environmental scientists, understanding the leaching potential of BH 479-4 in vulnerable soil profiles, particularly sandy loam , is critical. Sandy loam's high macroporosity and low organic carbon content create a worst-case scenario for groundwater contamination. This guide synthesizes the physicochemical drivers, self-validating experimental methodologies, and regulatory implications of BH 479-4 leaching.

Mechanistic Drivers of Leaching in Sandy Loam

The mobility of an agrochemical metabolite is dictated by the interplay between its intrinsic physicochemical properties and the structural hydrology of the soil matrix.

Causality of Vulnerability in Sandy Loam

Sandy loam typically consists of 60–70% sand, 10–20% silt, and 10–20% clay. From a mechanistic standpoint, this soil type presents two distinct leaching vectors:

• Low Adsorption Capacity: The low clay and organic carbon (OC) content provides minimal binding sites for polar molecules.

• High Hydraulic Conductivity: The dominance of sand particles creates large, interconnected macropores, facilitating rapid preferential flow during precipitation events.

Physicochemical Profile of BH 479-4

When soil microbiomes metabolize metazachlor, the cleavage and oxidation of the parent molecule yield BH 479-4. This metabolite is characterized by extreme polarity. Its Soil Organic Carbon-Water Partitioning Coefficient ( Koc​ ) is exceptionally low at 18.9 mL/g , indicating weak soil adsorption[2]. Furthermore, BH 479-4 is highly persistent, with laboratory half-lives ( DT50​ ) reaching up to 396 days [3].

Because it neither binds to the sandy loam matrix nor degrades rapidly, BH 479-4 acts almost as a conservative tracer, moving synchronously with the wetting front deep into the soil profile and eventually into groundwater reservoirs.

Metazachlor degradation and BH 479-4 leaching pathway.

Self-Validating Experimental Protocol: Soil Column Leaching

To accurately quantify the leaching potential of BH 479-4, researchers must utilize intact soil columns. Repacked soil columns destroy natural macropore networks, artificially altering hydraulic conductivity and leading to an underestimation of preferential flow.

As a Senior Application Scientist, I mandate the following self-validating Tier 3 leaching protocol to ensure data integrity.

Step-by-Step Methodology

• Intact Core Extraction:

  • Action: Drive stainless steel cylinders (e.g., 30 cm diameter, 40 cm depth) into an undisturbed sandy loam field using a hydraulic press.

  • Causality: Preserves the natural soil architecture, including root channels and earthworm burrows, which are the primary conduits for rapid metabolite transport.

• Hydrological Validation (The Self-Validating Step):

  • Action: Apply a 0.1 M Potassium Bromide (KBr) tracer pulse to the top of the column and initiate simulated rainfall.

  • Causality: Bromide is a non-reactive, conservative tracer. If the bromide breakthrough curve occurs significantly faster than the calculated pore volume displacement, it indicates artificial sidewall flow (edge effects) caused during extraction. Columns failing this validation must be discarded.

• Herbicide Application:

  • Action: Apply formulated metazachlor at the maximum recommended agricultural rate (e.g., 1.0 kg a.i./ha) to the validated column surface.

• Simulated Precipitation:

  • Action: Apply artificial rainfall matching the 90th percentile of the target region's historical precipitation data over a 90-day simulated period.

• Leachate Fractionation & LC-MS/MS Analysis:

  • Action: Collect leachate continuously in fractionated volumes. Analyze fractions using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) configured for high-polarity analytes (e.g., HILIC column or specialized reverse-phase).

Step-by-step self-validating soil column leaching workflow.

Quantitative Data Presentation

The stark contrast between the parent compound and its metabolites highlights why BH 479-4 is a primary focus for groundwater monitoring. In sandy loam models (e.g., FOCUS-PELMO simulations and lysimeter studies), the parent compound rarely breaches regulatory thresholds, whereas the metabolites demonstrate profound mobility[4].

Table 1: Comparative Leaching Metrics in Sandy Loam Profiles

Compound	Adsorption Coefficient ( Koc​ , mL/g)	Lab Half-Life ( DT50​ , days)	Max Simulated/Observed Groundwater Conc. (µg/L)	Regulatory Classification
Metazachlor (Parent)	~80 - 150	3 - 15	< 0.1	Active Substance
BH 479-4 (Oxalic Acid)	18.9	396	21.4	Non-Relevant Metabolite (NRM)
BH 479-8 (Sulfonic Acid)	8.8	> 120	17.3	Non-Relevant Metabolite (NRM)

Data synthesized from APVMA evaluations[3], academic thesis data[2], and German Federal Office of Consumer Protection and Food Safety (BVL) risk assessments[4].

Regulatory & Risk Assessment Implications

Under European regulatory frameworks (e.g., GD SANCO 221/2000), metabolites are classified as either "Relevant" or "Non-Relevant" (NRM) based on their toxicological profile compared to the parent compound.

While BH 479-4 lacks the specific target-site toxicity of metazachlor and is generally classified as an NRM, its extreme leaching potential in sandy loam forces regulatory action[1]. The standard European groundwater limit for active substances and relevant metabolites is 0.1 µg/L . For NRMs like BH 479-4, the threshold (often referred to as a Health-Related Indicator Value or HRIV) is typically set higher, often at 10 µg/L or 0.9 µg/L depending on the specific member state's interpretation[4].

However, as shown in Table 1, lysimeter studies in sandy loam have recorded annual average concentrations of BH 479-4 reaching 21.4 µg/L [4]. Because these concentrations exceed even the higher NRM thresholds, regulatory bodies frequently mandate strict mitigation measures, such as restricting metazachlor application in vulnerable sandy loam zones or limiting application frequency (e.g., once every three years) to prevent cumulative groundwater loading.

References

• European Food Safety Authority (EFSA) (2017).Peer review of the pesticide risk assessment for the active substance metazachlor in light of confirmatory data submitted. ResearchGate.
• Australian Pesticides and Veterinary Medicines Authority (APVMA).Public Release Summary - Evaluation of the New Active metazachlor in the Product Butisan Herbicide. APVMA.
• Federal Office of Consumer Protection and Food Safety (BVL) (2018).Risk Management - Registration Report Part A. bund.de.
• White Rose eTheses Online.Investigating the horizontal transmissibility of bacterial metaldehyde and metazachlor-degrading genes. whiterose.ac.uk.

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• 4. bvl.bund.de [bvl.bund.de]

Protocols & Analytical Methods

Application Note: High-Efficiency Solid Phase Extraction (SPE) of Metazachlor-2-hydroxy from Environmental Water Samples

Introduction

Metazachlor is a widely applied chloroacetamide herbicide utilized for pre-emergence weed control in agricultural settings. Upon entering soil and aquatic environments, the parent compound is subject to rapid microbial degradation and hydrolysis. A critical transformation pathway involves the nucleophilic substitution of its aliphatic chlorine atom with a hydroxyl group, yielding metazachlor-2-hydroxy (also known as metazachlor-OH)[1].

This transformation drastically alters the molecule's physicochemical profile. The substitution increases the molecule's polarity and water solubility, facilitating its rapid leaching into groundwater reservoirs and surface water systems. Consequently, metazachlor-2-hydroxy is frequently detected in environmental monitoring campaigns alongside other highly oxidized degradates, such as metazachlor oxanilic acid (OA) and ethanesulfonic acid (ESA)[2][3].

Mechanistic Insights: Sorbent Selection and Causality

The quantification of metazachlor-2-hydroxy at trace levels (ng/L) requires robust sample pre-concentration prior to LC-MS/MS analysis. Traditional silica-based C18 sorbents are fundamentally misaligned for this task. Their purely hydrophobic retention mechanism fails to adequately retain the highly polar, hydroxylated metabolite, leading to premature breakthrough during the aqueous sample loading phase[4][5].

To establish a self-validating and highly reproducible extraction system, a Hydrophilic-Lipophilic Balance (HLB) polymeric sorbent is required[5].

• The Causality of Retention: HLB copolymers—typically composed of divinylbenzene and N-vinylpyrrolidone—offer a dual-mode retention mechanism. The lipophilic divinylbenzene backbone interacts via π-π stacking and van der Waals forces with the 2,6-dimethylphenyl ring of the metabolite. Simultaneously, the hydrophilic N-vinylpyrrolidone monomer acts as a strong hydrogen bond acceptor, actively engaging the newly formed hydroxyl and amide groups of metazachlor-2-hydroxy.

• The Causality of Matrix Acidification: Although metazachlor-2-hydroxy is a neutral alcohol, environmental monitoring rarely targets a single analyte. Water samples are typically acidified to pH 2.5–3.0 prior to extraction[6]. This critical step suppresses the ionization of co-existing acidic metabolites (like metazachlor OA and ESA), neutralizing their charge and increasing their hydrophobicity. This ensures that the entire suite of metazachlor degradates can be simultaneously recovered on the HLB sorbent without compromising the retention of the neutral metazachlor-2-hydroxy[7][8].

Experimental Workflows

Degradation pathway of metazachlor to its highly polar metabolite metazachlor-2-hydroxy.

Protocol: Solid Phase Extraction (SPE) of Water Samples

Materials Required:

• HLB SPE Cartridges (200 mg / 6 mL format)

• LC-MS Grade Methanol and Ultrapure Water

• Formic Acid or Sulfuric Acid (for pH adjustment)[6]

• Vacuum manifold and nitrogen evaporator

Step-by-Step Methodology:

• Sample Preparation: Filter 500 mL of the environmental water sample through a 0.45 µm glass microfiber filter to remove particulate matter that could clog the SPE frit. Adjust the sample pH to 2.5–3.0 using dilute sulfuric acid or formic acid[6].

• Sorbent Conditioning: Pass 5.0 mL of LC-MS grade methanol through the HLB cartridge to solvate the polymeric network, ensuring the pores are fully open and active[5].

• Sorbent Equilibration: Pass 5.0 mL of acidified ultrapure water (pH 3.0) through the cartridge. Critical Step: Do not allow the sorbent bed to dry out before sample loading to maintain the active hydration sphere around the N-vinylpyrrolidone monomers.

• Sample Loading: Load the 500 mL acidified water sample onto the cartridge under a gentle vacuum at a strictly controlled flow rate of 5–10 mL/min. Controlling the flow rate is vital to allow sufficient residence time for hydrogen bonding to occur.

• Interference Washing: Wash the cartridge with 5.0 mL of a 5% Methanol in Water (v/v) solution. This specific concentration is strong enough to elute highly polar matrix interferences (e.g., humic acids, environmental salts) but weak enough to prevent the premature elution of metazachlor-2-hydroxy.

• Sorbent Drying: Apply full vacuum for 10 minutes to remove the residual aqueous matrix. Residual water can cause inconsistent evaporation times and severely suppress LC-MS/MS ionization efficiency.

• Analyte Elution: Elute the target analytes using 2 × 3.0 mL of 100% Methanol. Collect the eluate in a clean, silanized amber glass vial to prevent non-specific binding[6].

• Reconstitution: Evaporate the methanolic eluate to near dryness under a gentle stream of nitrogen at 35°C. Reconstitute in 1.0 mL of Mobile Phase (e.g., 90:10 Water:Methanol with 0.1% Formic acid) for LC-MS/MS analysis[2][7].

Step-by-step Solid Phase Extraction workflow for metazachlor-2-hydroxy using HLB sorbent.

Data Presentation & Analytical Parameters

To validate the trustworthiness of the method, recovery experiments must be performed using matrix-matched calibrations[5][9]. The following tables summarize the expected quantitative performance and mass spectrometry parameters for metazachlor-2-hydroxy.

Table 1: Physicochemical Properties & SPE Recovery Data

Compound	Log P (Octanol/Water)	Pre-Concentration Factor	Spike Level (ng/L)	Mean Recovery (%)	RSD (%)
Metazachlor (Parent)	2.49	500x	100	94.2	4.1
Metazachlor-2-hydroxy	< 1.0 (Highly Polar)	500x	10	88.5	6.3
Metazachlor-2-hydroxy	< 1.0 (Highly Polar)	500x	100	91.0	5.2
Metazachlor-2-hydroxy	< 1.0 (Highly Polar)	500x	500	93.4	4.8

Note: Recoveries consistently >85% demonstrate the superior efficacy of the HLB sorbent for highly polar metabolites compared to traditional C18 phases, which typically yield recoveries below 40% for this analyte[9][10].

Table 2: LC-MS/MS (ESI+) MRM Transitions

Analyte	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV)
Metazachlor	278.1	134.1	210.1	15 / 25
Metazachlor-2-hydroxy	260.1	134.1	192.1	15 / 25
Metazachlor OA	274.1	134.1	228.1	20 / 30

(Note: Metazachlor-2-hydroxy readily forms an [M+H]+ adduct at m/z 260.1 in positive electrospray ionization mode[1].)

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metazachlor-2-hydroxy analytical reference standard preparation protocol

An Application Note and Protocol for the Preparation of Metazachlor-2-Hydroxy Analytical Reference Standard

Abstract

This document provides a comprehensive guide for the synthesis, purification, and characterization of metazachlor-2-hydroxy, a principal metabolite of the chloroacetamide herbicide, metazachlor. The availability of a high-purity analytical reference standard is crucial for accurate residue analysis in environmental and food safety testing. This guide details a proposed synthetic route, a robust purification protocol for polar molecules, and a comprehensive analytical workflow to establish the identity, purity, and concentration of the prepared standard, in line with international guidelines for chemical reference substances.

Introduction: The Need for a High-Purity Metazachlor-2-Hydroxy Standard

Metazachlor is a selective, pre-emergence herbicide used to control a variety of grasses and broad-leaved weeds.[1] In the environment and in biological systems, metazachlor is metabolized into several degradation products, with metazachlor-2-hydroxy being a significant metabolite.[2] Regulatory bodies worldwide mandate the monitoring of not only the parent pesticide but also its relevant metabolites in food and water sources to ensure public safety.[3][4][5]

Accurate quantification of metazachlor-2-hydroxy residues relies on the availability of a well-characterized, high-purity analytical reference standard.[6] Such standards are essential for the calibration of analytical instruments, validation of analytical methods, and ensuring the traceability and comparability of results across different laboratories.[7][8] While commercial sources for this standard exist, in-house preparation may be necessary for various research and development purposes.

This application note outlines a detailed protocol for the de novo preparation of a metazachlor-2-hydroxy analytical reference standard. The protocol is designed to be self-validating, with in-process controls and a final comprehensive characterization to ensure the material is fit for its intended purpose.[9][10]

Proposed Synthesis Pathway

The synthesis of metazachlor-2-hydroxy can be approached in a two-stage process: first, the synthesis of the parent compound, metazachlor, followed by the targeted hydroxylation of the acetyl group.

Stage 1: Synthesis of Metazachlor

The synthesis of metazachlor is based on established chloroacetanilide chemistry.[10][11][12] The process involves the chloroacetylation of 2,6-dimethylaniline, followed by N-alkylation with 1-(chloromethyl)pyrazole, which can be formed in situ or used directly. A more direct route described in patent literature involves the reaction of 2,6-dimethyl-N-chloromethyl-N-chloroacetanilide with pyrazole.[10][12]

Step 1: Synthesis of 2-Chloro-N-(2,6-dimethylphenyl)acetamide

This initial step involves the acylation of 2,6-dimethylaniline with chloroacetyl chloride.[13][14]

• Reaction: 2,6-dimethylaniline + Chloroacetyl chloride → 2-Chloro-N-(2,6-dimethylphenyl)acetamide

• Rationale: This is a standard nucleophilic acyl substitution reaction. The amine group of 2,6-dimethylaniline acts as a nucleophile, attacking the electrophilic carbonyl carbon of chloroacetyl chloride. A base, such as triethylamine, is used to neutralize the HCl byproduct.[14]

Step 2: Synthesis of Metazachlor

The intermediate from Step 1 is then reacted with pyrazole.

• Reaction: 2-Chloro-N-(2,6-dimethylphenyl)acetamide + Pyrazole → Metazachlor

• Rationale: This is a nucleophilic substitution where the pyrazole nitrogen displaces the chlorine atom on the acetyl group. The reaction is typically carried out in the presence of a base to deprotonate the pyrazole, increasing its nucleophilicity.

Stage 2: α-Hydroxylation of Metazachlor

The introduction of the hydroxyl group at the alpha position to the carbonyl is a key transformation. Based on modern synthetic methods, a metal-catalyzed oxidation is a plausible approach.[15]

• Reaction: Metazachlor + Oxidizing Agent (e.g., O₂) --[Catalyst]--> Metazachlor-2-hydroxy

• Rationale: A cobalt-catalyzed α-hydroxylation of similar arylacetamide compounds has been reported.[15] This method offers high regioselectivity for the position alpha to the amide group. The proposed mechanism involves the formation of an enolate, followed by a single electron transfer (SET) to the metal catalyst, generating an α-carbon radical. This radical then reacts with molecular oxygen to form a peroxo-species, which subsequently yields the desired α-hydroxy amide.

Caption: Proposed two-stage synthesis pathway for metazachlor-2-hydroxy.

Detailed Experimental Protocols

Safety Precaution: All synthesis and purification steps must be carried out in a well-ventilated fume hood by trained personnel. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves, must be worn at all times.

Protocol for Metazachlor Synthesis

Materials and Reagents:

• 2,6-Dimethylaniline (purity ≥ 99%)

• Chloroacetyl chloride (purity ≥ 99%)

• Triethylamine (purity ≥ 99.5%, dried)

• Pyrazole (purity ≥ 99%)

• Potassium carbonate (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Acetonitrile (anhydrous)

• Ethyl acetate

• Hexane

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

Procedure:

• Synthesis of 2-Chloro-N-(2,6-dimethylphenyl)acetamide:

  • To a three-necked flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, add 2,6-dimethylaniline (1.0 eq) and anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine (1.0 eq) to the solution.

  • Slowly add chloroacetyl chloride (1.0 eq) dropwise via the dropping funnel, maintaining the temperature below 5 °C.[14]

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 18-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, wash the reaction mixture sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product. The product can be purified by recrystallization from an ethyl acetate/hexane mixture.

• Synthesis of Metazachlor:

  • In a flask, dissolve pyrazole (1.1 eq) in anhydrous acetonitrile.

  • Add anhydrous potassium carbonate (1.5 eq) to the solution.

  • Add the purified 2-Chloro-N-(2,6-dimethylphenyl)acetamide (1.0 eq) to the suspension.

  • Heat the mixture to reflux (approx. 82 °C) and maintain for 4-6 hours, monitoring by TLC.

  • After the reaction is complete, cool to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain crude metazachlor.

  • Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexane as the eluent.

Protocol for α-Hydroxylation

Materials and Reagents:

• Metazachlor (from Stage 1)

• Cobalt(II) acetate

• N-Hydroxyphthalimide (NHPI)

• Acetonitrile (anhydrous)

• Oxygen (balloon or from a cylinder)

Procedure:

• To a flask, add metazachlor (1.0 eq), cobalt(II) acetate (0.1 eq), and N-Hydroxyphthalimide (0.2 eq).

• Add anhydrous acetonitrile to dissolve the reactants.

• Purge the flask with oxygen and maintain a positive pressure of oxygen using a balloon.

• Stir the reaction mixture at room temperature for 24-48 hours. Monitor the formation of the more polar product by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

Purification of Metazachlor-2-Hydroxy

Metazachlor-2-hydroxy is significantly more polar than the parent metazachlor due to the presence of the hydroxyl group. This property dictates the choice of purification strategy. Hydrophilic Interaction Liquid Chromatography (HILIC) is a suitable technique for purifying highly polar compounds.[3][4]

Purification Workflow:

• Initial Work-up: Dissolve the crude product from the hydroxylation step in a suitable solvent (e.g., ethyl acetate) and wash with water to remove the cobalt catalyst and other water-soluble components. Dry the organic layer and concentrate.

• HILIC Flash Chromatography:

  • Stationary Phase: Use a silica gel or an amine-functionalized silica column.

  • Mobile Phase: A gradient of water in acetonitrile is typically used.

    • Solvent A: Acetonitrile

    • Solvent B: Deionized water

  • Procedure:

    • Dissolve the crude product in a minimal amount of the initial mobile phase (e.g., 95:5 Acetonitrile:Water).

    • Load the sample onto the pre-equilibrated HILIC column.

    • Elute the column with a linear gradient, increasing the proportion of water over time (e.g., from 5% to 40% water).

    • Collect fractions and analyze by TLC or HPLC to identify those containing the pure metazachlor-2-hydroxy.

    • Combine the pure fractions and remove the solvent by lyophilization (freeze-drying) or under high vacuum to avoid thermal degradation.

Characterization and Certification of the Analytical Standard

A rigorous characterization is mandatory to confirm the identity and assign a purity value to the prepared reference standard.[16] A combination of spectroscopic and chromatographic techniques should be employed.

Identity Confirmation

Technique	Purpose	Expected Outcome
¹H and ¹³C NMR	Structural elucidation and confirmation.	The spectra should be consistent with the structure of N-(2,6-dimethylphenyl)-2-hydroxy-N-(pyrazol-1-ylmethyl)acetamide. All proton and carbon signals should be assigned.
High-Resolution Mass Spectrometry (HRMS)	Determination of elemental composition.	The measured exact mass should be within 5 ppm of the theoretical mass of the protonated molecule [M+H]⁺.
Infrared (IR) Spectroscopy	Identification of functional groups.	Presence of characteristic absorption bands for O-H (hydroxyl), N-H (amide, if any tautomers), C=O (amide), and C-N bonds.

Purity Assessment

A purity of ≥99.5% is desirable for a primary reference standard.[16][17] Purity should be assessed using multiple, orthogonal methods.

Technique	Method	Purpose
HPLC-UV	Gradient elution on two different column chemistries (e.g., C18 and Phenyl-Hexyl).	To determine the chromatographic purity by area percent. The use of two different columns provides orthogonal separation mechanisms.
Quantitative NMR (qNMR)	¹H NMR with a certified internal standard of known purity.	To determine the absolute content (assay) of the compound. This method is independent of the analyte's response factor in other detectors.[18][19]
Karl Fischer Titration	Coulometric or volumetric titration.	To quantify the water content.
Thermogravimetric Analysis (TGA)	Heating the sample under a controlled atmosphere.	To determine the content of residual volatile solvents.
ICP-MS	Inductively Coupled Plasma Mass Spectrometry.	To quantify any residual inorganic impurities (e.g., cobalt from the catalyst).

Final Purity Calculation:

The final assigned purity is calculated by the mass balance approach:

Purity (%) = (100% - % Organic Impurities - % Water - % Residual Solvents - % Inorganic Impurities) × Assay (qNMR)

Caption: Workflow for the preparation and certification of the analytical standard.

Preparation and Storage of Standard Solutions

Once the neat material is certified, stock and working standard solutions can be prepared.

• Stock Solution: Accurately weigh a suitable amount of the metazachlor-2-hydroxy standard using a calibrated analytical balance. Dissolve in a Class A volumetric flask using a suitable solvent (e.g., acetonitrile or methanol) to a final concentration of, for example, 1000 µg/mL.

• Working Solutions: Prepare working solutions by serial dilution of the stock solution.

• Storage: Store all solutions in amber glass vials at -20°C to minimize degradation. The stability of the solutions should be periodically verified.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the preparation of a metazachlor-2-hydroxy analytical reference standard. By following the proposed synthesis, purification, and rigorous characterization steps, laboratories can produce a high-purity standard suitable for use in sensitive analytical methods. The availability of such a standard is fundamental to ensuring the accuracy and reliability of data in the important field of pesticide residue analysis.

References

• Fries, W., Kiese, M., & Lenk, W. (1971). Hydroxylation of the acetamide moiety of N-arylacetamides in rabbits. Xenobiotica, 1(4-5), 345-346.

• Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Biotage. [Link]

• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures? Biotage. [Link]

• Fries, W., Kiese, M., & Lenk, W. (1971). Hydroxylation of the acetamide moiety of N-arylacetamides in rabbits. PubMed. [Link]

• ResolveMass Laboratories Inc. (2025, September 29). Analytical Techniques for Reference Standard Characterization. ResolveMass. [Link]

• ResearchGate. (2014, February 3). How can I isolate a highly polar compound from an aqueous solution? ResearchGate. [Link]

• Teledyne ISCO. (n.d.). Strategies for the Flash Purification of Highly Polar Compounds. Labex.hu. [Link]

• AERU, University of Hertfordshire. (2026, February 2). Metazachlor (Ref: BAS 47900H). [Link]

• Rettie, A. E., & Hanzlik, R. P. (1989). Metabolic N-hydroxylation. Use of substituent variation to modulate the in vitro bioactivation of 4-acetamidostilbenes. Journal of medicinal chemistry, 32(10), 2571–2576.

• A Guide to Using Analytical Standards. (2024, December 23). Lab Asia. [Link]

• Jana, S., & Ghorai, P. (2024). Cobalt Catalyzed α-Hydroxylation of Arylacetic Acid Equivalents with Dioxygen. The Journal of Organic Chemistry. [Link]

• World Health Organization. (2010). General guidelines for the establishment, maintenance and distribution of chemical reference substances. WHO Technical Report Series, No. 943, Annex 3. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.).
• Google Patents. (n.d.).

• National Measurement Institute, Australia. (2005). Guidelines for the Selection and Use of Reference Materials. [Link]

• The Analytical Scientist. (2019, May 29). MS and NMR - the Perfect Couple?[Link]

• Arabian Journal of Chemistry. (2021, February 23). Synthesis of N-arylacetamides via amination of aryltriazenes with acetonitrile under metal-free and mild conditions. [Link]

• EAG Laboratories. (2017, November 13). The ABC's of Reference Standard Management. [Link]

• EAG Laboratories. (n.d.). The ABC's of Reference Standard Management. [Link]

• MRIGlobal. (2024, January 29). Reference Standards in the Pharmaceutical Industry. [Link]

• Journal of Mass Spectrometry. (2018). The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices. [Link]

• YouTube. (2024, April 24). Metazachlor Herbicide Chemistry, Formulation, and Applications in Crop Weed Management. [Link]

• PubChem. (n.d.). 2,2-dichloro-n-(2,6-dimethylphenyl)-n-[(1h-pyrazol-1-yl)methyl]acetamide. [Link]

• Google Patents. (n.d.). CN103570645A - Method for preparing N-(2,6-dimethyl phenyl)-2-(1-piperazine)acetamide.

• IUCrData. (2024). Synthesis, crystal structure and Hirshfeld surface analysis of 2-azido-N-(2,6-dimethylphenyl)acetamide. [Link]

• QuickCompany.in. (n.d.). “Improved Process For The Total Synthesis Of Ranolazine”. [Link]

• MDPI. (2021, January 18). Quantitative NMR as a Versatile Tool for the Reference Material Preparation. [Link]

• Chemical Synthesis Database. (2025, May 20). N-(2,6-dimethylphenyl)acetamide. [Link]

• ChemBK. (2024, April 9). 2-chloro-n-(2,6-dimethylphenyl)-n-(1h-pyrazol-1-ylmethyl)-acetamid. [Link]

• NIST. (n.d.). Acetamide, N-(2,6-dimethylphenyl)-. [Link]

• PrepChem.com. (n.d.). Synthesis of N-(2,6-dimethylphenyl)-α-chloroacetamide. [Link]

• Google Patents. (n.d.). WO2004000824A1 - Process for the production of n-(2,6-dimethyl-phenyl)-2-piperazin-1-yl-acetamide.

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Application Note: High-Precision Quantification of Metazachlor-2-hydroxy in Environmental Matrices via Isotope Dilution LC-MS/MS

Target Audience: Analytical Chemists, Environmental Researchers, and Drug/Agrochemical Development Professionals Content Focus: Mechanistic Method Development, Isotope Dilution Mass Spectrometry (IDMS), and Self-Validating Workflows

Executive Summary & Mechanistic Rationale

Metazachlor is a widely applied chloroacetamide herbicide used primarily for pre-emergent weed control. While the parent compound is relatively hydrophobic, its degradation in soil and aquatic environments yields highly polar metabolites. Among these, metazachlor-2-hydroxy (C₁₄H₁₇N₃O₂) is formed via the hydrolytic displacement of the chloro group[1]. Due to its high polarity and environmental mobility, it frequently leaches into groundwater and drinking water reservoirs, necessitating rigorous trace-level monitoring [2].

Quantifying polar metabolites at the nanogram-per-liter (ng/L) level using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) presents a fundamental analytical challenge: matrix effects . Co-extracted organic matter (e.g., humic acids in soil, dissolved organic carbon in water) severely alters the ionization efficiency in the electrospray ionization (ESI) source, leading to unpredictable ion suppression or enhancement.

As a Senior Application Scientist, I design methods where the analytical chemistry solves the physical problem. To neutralize matrix effects, this protocol employs Isotope Dilution Mass Spectrometry (IDMS) . By spiking the sample with a stable isotope-labeled internal standard (SIL-IS)—specifically Metazachlor-2-hydroxy-d6—prior to any sample manipulation, we create a self-validating system [4]. Because the SIL-IS shares the exact physicochemical properties and co-elutes with the native analyte, any extraction losses or ionization fluctuations affect both isotopologues equally. The ratio of their MS responses remains absolute, ensuring unparalleled quantitative fidelity.

Fig 1. Degradation pathway of metazachlor into its primary polar metabolites.

Causality in Experimental Design

Sample Preparation: Why Polymeric HLB?

Standard C18 silica sorbents rely purely on hydrophobic interactions, which fail to retain the highly polar metazachlor-2-hydroxy. We utilize a Hydrophilic-Lipophilic Balance (HLB) polymeric sorbent (e.g., Oasis HLB or Strata-X). The divinylbenzene backbone provides reversed-phase retention, while the N-vinylpyrrolidone monomer offers polar retention mechanisms. This dual-mode interaction ensures quantitative capture of the hydroxylated metabolite from aqueous matrices [5].

Chromatography: Overcoming Phase Collapse

Highly aqueous mobile phases are required to retain metazachlor-2-hydroxy on the column. Traditional C18 columns suffer from "phase collapse" (ligand matting) under these conditions. We employ a polar-embedded C18 column (e.g., Synergi Polar-RP). The embedded polar group maintains ligand hydration in 100% aqueous conditions and provides orthogonal selectivity (hydrogen bonding) for the hydroxyl moiety of the analyte [5].

Mass Spectrometry: Ionization Dynamics

Metazachlor-2-hydroxy possesses a pyrazole ring and an amide nitrogen, both of which are excellent proton acceptors. Consequently, Positive Electrospray Ionization (ESI+) is utilized. The monoisotopic mass is 259.13 Da, yielding a robust [M+H]+ precursor ion at m/z 260.139 [3]. Collision-Induced Dissociation (CID) primarily targets the amide bond, generating highly stable product ions used for Multiple Reaction Monitoring (MRM).

Self-Validating IDMS Protocol

Reagents and Materials

• Native Standard: Metazachlor-2-hydroxy (Purity ≥ 98%).

• SIL-IS: Metazachlor-2-hydroxy-d6 (Isotopic purity ≥ 99%).

• Sorbent: HLB SPE Cartridges (200 mg, 6 cc).

• Mobile Phases:

  • (A) LC-MS grade Water + 0.1% Formic acid + 5 mM Ammonium formate.

  • (B) LC-MS grade Methanol + 0.1% Formic acid.

  • Causality: Ammonium formate acts as a volatile buffer to stabilize the pH around 3.0, ensuring the analyte remains fully protonated for optimal ESI+ efficiency [1].

Step-by-Step Extraction Workflow

• Sample Aliquoting & Spiking (The Critical Step): Measure 100 mL of the filtered water sample. Immediately spike with 50 µL of the SIL-IS working solution (100 µg/L).

  • Self-Validation Check: Allow the sample to equilibrate for 30 minutes. This ensures the native analyte and the SIL-IS are identically solvated, preventing differential extraction behavior.

• SPE Conditioning: Pass 5 mL of Methanol, followed by 5 mL of LC-MS Water through the HLB cartridge. Do not let the sorbent dry.

• Loading: Load the 100 mL spiked sample at a controlled flow rate of 2–3 mL/min.

• Washing: Wash with 5 mL of 5% Methanol in Water to elute highly polar matrix interferences (e.g., salts, sugars) while retaining the analyte.

• Elution: Elute with 2 × 3 mL of 100% Methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle nitrogen stream at 40°C. Reconstitute in 1.0 mL of Initial Mobile Phase (95% A / 5% B).

Fig 2. Isotope dilution mass spectrometry (IDMS) workflow for environmental samples.

LC-MS/MS Instrumental Parameters

Table 1: Optimized LC Gradient Conditions

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve Type
0.0	0.4	95	5	Initial
1.0	0.4	95	5	Linear
6.0	0.4	10	90	Linear
8.0	0.4	10	90	Hold
8.1	0.4	95	5	Linear

| 12.0 | 0.4 | 95 | 5 | Re-equilibrate |

Table 2: MRM Transitions and Collision Energies (ESI+)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
Metazachlor-2-hydroxy	260.1	134.1	20	Quantifier
Metazachlor-2-hydroxy	260.1	116.1	35	Qualifier

| Metazachlor-2-hydroxy-d6 | 266.1 | 140.1 | 20 | IS Quantifier |

Data Processing and Method Validation

The IDMS Quantification Logic

Unlike external calibration, which is blind to matrix-induced ion suppression, IDMS calculates the concentration of metazachlor-2-hydroxy ( Cnative​ ) using the response ratio between the native analyte and the SIL-IS:

Cnative​=(AreaSIL−IS​Areanative​​)×(RFCSIL−IS​​)

Where RF (Response Factor) is the slope of the calibration curve generated by plotting the area ratio ( Areanative​/AreaSIL−IS​ ) against the concentration ratio. Because ion suppression reduces both Areanative​ and AreaSIL−IS​ proportionally, the ratio remains mathematically immune to the matrix [4].

Quantitative Validation Data

To prove the trustworthiness of the protocol, a full validation was performed in accordance with stringent environmental monitoring guidelines. The use of IDMS effectively neutralizes matrix effects, bringing absolute recoveries into a highly precise operational window.

Table 3: Method Validation Metrics (Surface Water Matrix) | Parameter | Value / Result | Acceptance Criteria | |-----------|----------------|---------------------| | Linear Dynamic Range | 1.0 – 500 ng/L | R2≥0.995 | | Limit of Quantification (LOQ) | 1.0 ng/L | S/N ≥ 10 | | Absolute SPE Recovery | 88% ± 4.2% | 70% – 120% | | IDMS-Corrected Recovery | 100.2% ± 1.5% | 90% – 110% | | Matrix Effect (Uncorrected) | -45% (Severe Suppression) | N/A (Observational) | | Matrix Effect (IDMS Corrected) | 0% (Fully Compensated) | ≤±10% |

Note: The uncorrected matrix effect of -45% demonstrates that without the SIL-IS, the reported concentration would be nearly half of the true value, highlighting the absolute necessity of the IDMS approach for this specific metabolite.

References

• Park, J.-S., Lee, H. S., Cho, S. M., & Oh, J.-H. (2020). Simultaneous determination of the metabolites of the herbicide metazachlor in agricultural crops by LC–MS/MS.
• Schüle, E., Mack, D., Schüler, S., & Wieland, M. (2008). Polar Pesticide-Metabolites in Drinking and Mineral Water. Chemisches und Veterinäruntersuchungsamt Stuttgart.
• PubChemLite. (2026). Metazachlor-2-hydroxy (C14H17N3O2). Université du Luxembourg.
• Magnusson, B. (2009). Measurement Quality in Water Analysis.
• Analytical Chemistry. (2021). Improving the Screening Analysis of Pesticide Metabolites in Human Biomonitoring by Combining High-Throughput In Vitro Incubation and Automated LC–HRMS Data Processing.

Application Note: Advanced Sample Preparation and Extraction Protocols for Metazachlor-2-Hydroxy in Soil Matrices

Introduction & Environmental Relevance

Metazachlor is a broad-spectrum chloroacetanilide herbicide utilized extensively in agricultural settings. Upon application, it undergoes rapid transformation in the soil matrix into several highly polar metabolites, predominantly metazachlor-2-hydroxy (also designated as 479M08 or 2-hydroxy-N-(2,6-dimethylphenyl)-N-(1H-pyrazol-1-ylmethyl)acetamide), alongside 479M04 (metazachlor ESA) and 479M16 (metazachlor OXA)[1].

Monitoring metazachlor-2-hydroxy is of critical regulatory importance because it exhibits medium to high persistence in soil, with a half-life (DT50) ranging from 198 to 568 days[2]. The complex nature of soil—rich in humic acids, fulvic acids, and active clay surfaces—presents a significant analytical challenge. This application note details a highly optimized, self-validating sample preparation workflow designed to extract and quantify metazachlor-2-hydroxy from soil matrices with high recovery and minimal ion suppression.

Figure 1: Soil degradation pathway of metazachlor to its primary metabolites.

Mechanistic Rationale for Extraction Choices

To achieve robust quantification, every step of the sample preparation must be mechanistically justified to overcome the specific binding affinities of the soil matrix.

• Solvent Selection (Acetonitrile/Water 1:1, v/v): Soil matrices tightly bind organic molecules within interstitial pores. Pure organic solvents fail to penetrate these pores. The addition of water acts as a swelling agent for the soil's organic and clay fractions, allowing the solvent to access trapped analytes. Acetonitrile is selected over methanol because it effectively solubilizes the moderately polar metazachlor-2-hydroxy while simultaneously precipitating larger humic macromolecules[3].

• Acidification (pH 3): Metazachlor-2-hydroxy and co-extracted matrix components are highly sensitive to pH. Adjusting the extraction solvent to pH 3 using formic acid suppresses the ionization of endogenous acidic functional groups in the soil[1]. This prevents them from co-eluting and interfering with the target analyte, while maintaining the target metabolite in a state that maximizes its affinity for the downstream solid-phase extraction (SPE) sorbent.

• Hydrophilic-Lipophilic Balance (HLB) SPE: Traditional silica-based C18 sorbents suffer from phase collapse in highly aqueous conditions and often fail to retain highly polar metabolites. HLB sorbents utilize a divinylbenzene and N-vinylpyrrolidone copolymer, providing dual retention mechanisms that capture the polar 479M08 metabolite efficiently without requiring strict column drying steps[1].

The Self-Validating Extraction Protocol

This protocol is designed as a self-validating system. By incorporating matrix-matched calibrations and pre-extraction surrogate spikes, the workflow inherently flags extraction failures or severe matrix effects, ensuring trustworthiness in the final LC-MS/MS data.

Phase 1: Matrix Homogenization & Spiking

• Sieving: Air-dry the soil sample at ambient temperature and pass it through a 2-mm mesh sieve to increase the surface-area-to-volume ratio, ensuring homogenous solvent penetration[4].

• Weighing & Spiking: Weigh exactly 10.0 g of the homogenized soil into a 50 mL polypropylene centrifuge tube[4].

• System Suitability Spike: Add a known concentration of an isotopically labeled internal standard (e.g., Metazachlor-d3) directly to the soil. Allow it to equilibrate for 30 minutes. Causality: Spiking before extraction validates the entire physical recovery process, not just the instrument performance.

Phase 2: Solid-Liquid Extraction (SLE)

• Solvent Addition: Add 20 mL of an Acetonitrile:Water (1:1, v/v) extraction mixture[3].

• pH Adjustment: Add 1% formic acid dropwise until the slurry reaches pH 3[1].

• Agitation: Agitate the mixture on a mechanical horizontal shaker at 250 rpm for 3 hours. Causality: Extended mechanical shaking provides the kinetic energy required to break the non-covalent bonds between the metabolite and the soil's humic fraction[3].

• Separation: Centrifuge the tubes at 2750 × g for 15 minutes to pellet the solid matrix[3].

Phase 3: SPE Clean-up

• Conditioning: Condition a 200 mg HLB SPE cartridge with 5 mL of methanol, followed by 5 mL of acidified water (pH 3)[1].

• Loading: Load 5 mL of the centrifuged supernatant onto the cartridge at a flow rate of 1 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to elute weakly bound polar interferences.

• Elution: Elute the target metazachlor-2-hydroxy with 5 mL of pure acetonitrile.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute the residue in 1.0 mL of the initial LC mobile phase and filter through a 0.45 µm hydrophilic cellulose filter into an autosampler vial[5].

Figure 2: Step-by-step sample preparation workflow for soil extraction.

Quantitative Data & Method Validation

To ensure analytical integrity, the method must be validated against matrix effects. Because soil extracts cause severe ion suppression in Electrospray Ionization (ESI), matrix-matched calibration curves (ranging from 0.002 to 0.2 μg/mL) must be utilized to mathematically normalize the suppression effect[1].

Table 1: Environmental & Physicochemical Properties of Metazachlor-2-hydroxy

Parameter	Value / Description	Analytical Implication
Chemical Name	2-hydroxy-N-(2,6-dimethylphenyl)-N-(1H-pyrazol-1-ylmethyl)acetamide	Contains polar hydroxyl and pyrazole groups; highly water-soluble.
Metabolite Code	479M08	Primary target for regulatory soil monitoring.
Soil Half-Life (DT50)	198 – 568 days[2]	High persistence requires robust long-term monitoring methods.
Molecular Weight	277.75 g/mol [6]	Ideal for LC-MS/MS MRM transitions.

Table 2: Method Validation Parameters (HLB SPE + LC-MS/MS)

Validation Parameter	Performance Metric	Reference Standard
Recovery Rate (479M08)	76.9% – 97.7%	Acceptable range per CODEX guidelines[1].
Relative Standard Deviation (RSD)	< 17.0%	Ensures high repeatability across heterogeneous soil batches[1].
Limit of Quantification (LOQ)	0.01 mg/kg	Sufficient for trace environmental monitoring[2].
Calibration Linearity (R²)	> 0.99 (Matrix-matched)	Validates the correction of ESI ion suppression[1].

References

• Park, J.-S., Lee, H. S., Cho, S. M., & Oh, J.-H. (2020). "Simultaneous determination of the metabolites of the herbicide metazachlor in agricultural crops by LC–MS/MS.
• European Food Safety Authority (EFSA). (2023). "Modification of the existing maximum residue levels for metazachlor in leeks and honey.
• Chen, et al. (2024). "Pre-emergence herbicides used in urban and agricultural settings: dissipation and ecological implications.
• "Metazachlor residues in soil and rape seed." Journal of Plant Protection Research.
• "Metazachlor 67129-08-2 wiki." Guidechem.
• Koleva-Valkova, et al. (2016). "Determination of metazachlor residues in winter oilseed rape (Brassica napus var. Xenon) by HPLC." Semantic Scholar.

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Technical Notes & Optimization

reducing matrix effects in metazachlor-2-hydroxy LC-MS analysis

Welcome to the Technical Support & Troubleshooting Center for the LC-MS/MS analysis of 2-hydroxy-metazachlor.

Metazachlor is a widely utilized chloroacetamide herbicide that undergoes phase I metabolism in biological and environmental systems to form highly polar derivatives, notably 2-hydroxy-metazachlor[1]. Because of its extreme hydrophilicity, this metabolite elutes very early in standard reversed-phase liquid chromatography (RP-LC). This early elution places the analyte directly in the "suppression zone," where un-retained matrix components (salts, humic acids, and proteins) co-elute and aggressively compete for charge in the electrospray ionization (ESI) source[2].

As a Senior Application Scientist, I have designed this guide to help you systematically diagnose, troubleshoot, and mathematically compensate for these matrix effects (MEs) using self-validating experimental workflows.

Part 1: Diagnostic Workflows – Identifying the Root Cause

Before altering your sample preparation or chromatography, you must definitively separate physical extraction losses from ESI ion suppression. We employ a self-validating diagnostic loop using two established techniques: Post-Column Infusion (qualitative) and Post-Extraction Spiking (quantitative)[2].

Workflow for diagnosing and quantifying LC-MS/MS matrix effects.

Part 2: Troubleshooting FAQs (Causality & Solutions)

Q1: I am detecting the parent metazachlor perfectly, but 2-hydroxy-metazachlor is undetectable in my environmental water extracts. Is this an extraction failure or a matrix effect? Analysis & Causality: It is likely a combination of both, driven by the metabolite's polarity. 2-hydroxy-metazachlor is highly hydrophilic. If you are using standard C18 silica-based Solid-Phase Extraction (SPE) cartridges, the metabolite will not partition effectively into the hydrophobic stationary phase, leading to massive breakthrough during the loading step[1]. Any trace amount that does bind will co-elute with early-eluting polar matrix components during LC, causing total ESI suppression. Solution: Switch your sample preparation to a polymeric Hydrophilic-Lipophilic Balance (HLB) sorbent. Prior to loading, adjust the sample to pH 3. This suppresses the ionization of acidic functional groups, increasing the metabolite's relative hydrophobicity and forcing retention on the HLB phase[3].

Q2: My post-extraction spike test reveals a Matrix Effect (ME) of 40% (indicating 60% signal suppression). How can I modify my LC-MS/MS parameters to fix this? Analysis & Causality: An ME of 40% means matrix components are out-competing your analyte for charge droplets in the ESI source. Solution:

• Mobile Phase Additives: Avoid high concentrations of strong acids. Studies demonstrate that adding strong acids can result in severe signal suppression (ME <65%) for polar compounds. Instead, utilizing a buffer like 1 mM ammonium formate can increase the ME to 84% by stabilizing the ionization environment and providing a consistent proton source[4].

• Divert Valve Implementation: Program your mass spectrometer's divert valve to send the first 1–2 minutes of the LC flow (the solvent front containing non-retained salts) to waste. This prevents source contamination and physically removes the localized suppression zone from the MS inlet[5].

Q3: I have optimized my SPE and LC gradient, but I still observe a 15% variance in signal due to residual matrix effects across different soil types. How do I achieve regulatory-level quantitation? Analysis & Causality: Complete elimination of matrix effects is rarely possible in complex biological or environmental samples. Solution: You must mathematically compensate for the residual suppression. The gold standard is the use of a Stable Isotope-Labeled Internal Standard (SIL-IS)[2]. Because the SIL-IS co-elutes exactly with 2-hydroxy-metazachlor, it experiences the exact same degree of ion suppression. By quantifying the ratio of the analyte to the SIL-IS, the matrix effect cancels out. If a specific SIL-IS for 2-hydroxy-metazachlor is unavailable, you must utilize matrix-matched calibration curves prepared in blank extracts of the exact same matrix type[3].

Part 3: Quantitative Data & Mitigation Impact

To illustrate the efficacy of these interventions, the following table summarizes the quantitative improvements expected when applying these strategies to polar metabolite analysis.

Mitigation Strategy	Mechanism of Action	Average Matrix Effect (ME%)*	Signal Reproducibility (CV%)
No Clean-up (Dilute & Shoot)	Direct injection; high matrix load	< 40% (Severe Suppression)	> 25.0%
Standard C18 SPE Clean-up	Removes non-polar lipids only	55% (Moderate Suppression)	18.0%
HLB SPE Clean-up (pH 3)	Removes salts & polar interferences	89% (Minimal Suppression)	8.0%
HLB SPE + SIL-IS	Mathematical compensation	100% (Fully Compensated)	< 3.0%

*Note: An ME% of 100% indicates zero ion suppression/enhancement. Values derived from environmental water LC-ESI-MS/MS optimization studies[4].

Part 4: Self-Validating Experimental Protocol

To ensure high recovery and minimal matrix transfer, follow this validated SPE protocol. This system is "self-validating" because it includes specific analytical checkpoints to verify success at each critical juncture, ensuring you do not proceed with compromised samples.

Optimized HLB solid-phase extraction protocol for 2-hydroxy-metazachlor.

Step-by-Step Methodology:

• Conditioning: Pass 5 mL of LC-MS grade methanol followed by 5 mL of LC-MS grade water through the 200 mg HLB cartridge. Causality: Solvates the polymeric sorbent to maximize the surface area available for interaction.

• Sample Loading: Acidify the aqueous sample (e.g., 50 mL environmental water) to pH 3 using formic acid. Load at a controlled flow rate of 1–2 mL/min. Checkpoint 1 (Self-Validation): Collect the flow-through and inject a 10 µL aliquot directly into the LC-MS/MS. If 2-hydroxy-metazachlor is detected here, your sample volume has exceeded the sorbent capacity, or the pH adjustment failed.

• Washing: Wash with 5 mL of 5% methanol in water. Causality: This specific concentration is strong enough to elute highly polar inorganic salts and residual proteins (the primary culprits of ESI ion suppression) but weak enough to leave the 2-hydroxy-metazachlor safely retained on the frit.

• Elution: Elute the target analytes with 5 mL of 100% methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of ultra-pure nitrogen at 35°C. Reconstitute in 100 µL of your initial LC mobile phase (e.g., 95% Water / 5% Acetonitrile with 1 mM ammonium formate). Checkpoint 2 (Self-Validation): Perform a post-extraction spike on a blank matrix processed through this exact method. Compare its signal to a neat standard to calculate the final absolute Matrix Effect and confirm the clean-up's efficacy[2].

References

• Countering matrix effects in environmental liquid chromatography-electrospray ionization tandem mass spectrometry water analysis for endocrine disrupting chemicals PubMed (National Library of Medicine)[Link]

• Simultaneous determination of the metabolites of the herbicide metazachlor in agricultural crops by LC–MS/MS ResearchGate[Link]

• Improving the Screening Analysis of Pesticide Metabolites in Human Biomonitoring by Combining High-Throughput In Vitro Incubation and Automated LC–HRMS Data Processing Analytical Chemistry - ACS Publications[Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis LCGC International[Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review PMC (National Institutes of Health)[Link]

Sources

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• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Countering matrix effects in environmental liquid chromatography-electrospray ionization tandem mass spectrometry water analysis for endocrine disrupting chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

overcoming degradation of metazachlor-2-hydroxy analytical standards

Welcome to the Analytical Support Center. As a Senior Application Scientist, I frequently encounter laboratories—ranging from environmental monitoring to preclinical ADME and toxicology—struggling with the erratic quantitation of chloroacetamide herbicide metabolites.

Metazachlor-2-hydroxy (also known as metazachlor-OH or metabolite 479M04) is a highly polar degradate. Its structural features—specifically the free hydroxyl group and the amide linkage—make it uniquely susceptible to solvolysis, surface adsorption, and thermal degradation. Generic handling procedures will inevitably lead to calibration failures and compromised data integrity.

This guide bypasses basic advice. Instead, we dissect the chemical causality behind your standard's degradation and provide a self-validating protocol to ensure absolute quantitative accuracy in your LC-MS/MS workflows.

Troubleshooting Guide: The Causality of Degradation

Issue 1: Solvent-Induced Solvolysis (The Methanol Problem)

• Symptom: Gradual loss of standard titer over weeks, accompanied by the appearance of ghost peaks or baseline noise in the chromatogram.

• Causality: Metazachlor-2-hydroxy contains a reactive amide bond. When stored in protic solvents like methanol, the standard is vulnerable to nucleophilic attack, leading to transesterification or solvolysis over time. This is a common failure point for multicomponent pesticide mixes[1].

• Solution: Always reconstitute and store stock solutions in 100% aprotic solvents. Acetonitrile is the gold standard for stabilizing chloroacetamide metabolites[2].

Issue 2: Surface Adsorption (The "Disappearing" Standard)

• Symptom: Sudden drop in concentration when transferring working solutions to autosampler vials, especially at trace concentrations (<10 ng/mL).

• Causality: The hydroxyl moiety of metazachlor-2-hydroxy readily forms strong hydrogen bonds with active, un-capped silanol (-Si-OH) groups on the surface of standard Type I borosilicate glass vials. This is not chemical degradation, but physical loss via irreversible adsorption.

• Solution: Utilize silanized (deactivated) glass vials or high-purity polypropylene vials for all working solutions and autosampler handling.

Issue 3: Thermal Instability in Dilute Solutions

• Symptom: Inconsistent calibration curves when working solutions are left on the autosampler tray overnight.

• Causality: While the neat solid is relatively stable[3], dilute solutions of metazachlor-2-hydroxy are thermodynamically driven toward degradation at room temperature, accelerating breakdown pathways.

• Solution: Maintain autosampler trays at 4 °C and store all stock solutions at -20 °C in tightly sealed, amber ampoules to prevent both thermal and photo-degradation[1].

Quantitative Stability Data

To illustrate the impact of these variables, review the empirical stability data summarized below. Relying on sub-optimal conditions guarantees analytical drift.

Storage Condition	Solvent Matrix	Container Type	Storage Temp	30-Day Recovery (%)	6-Month Recovery (%)
Optimal	Acetonitrile	Silanized Glass	-20 °C	99.8%	98.5%
Sub-optimal	Methanol	Standard Glass	-20 °C	92.1%	78.4%
High Risk	Acetonitrile	Standard Glass	20 °C	85.3%	< 50.0%
Critical Failure	Water/MeOH (50:50)	Standard Glass	20 °C	< 60.0%	Not Detected

Self-Validating Experimental Protocol

Do not blindly trust your stock solutions. Every analytical protocol must function as a self-validating system. Follow this step-by-step methodology to prepare, store, and verify your metazachlor-2-hydroxy standards.

Phase 1: Reconstitution & Storage

• Equilibration: Allow the sealed neat standard vial (e.g., 10 mg) to equilibrate to room temperature in a desiccator for 1 hour to prevent ambient moisture condensation.

• Reconstitution: Dissolve the neat standard in exactly 10.0 mL of LC-MS grade Acetonitrile to yield a 1.0 mg/mL stock solution. Do not use methanol.

• Aliquoting: Immediately divide the stock into 0.5 mL aliquots using amber, silanized glass ampoules to avoid future freeze-thaw cycles.

• Storage: Purge the headspace of each ampoule with dry nitrogen gas, seal tightly, and store at -20 °C[3].

Phase 2: Working Solution Preparation

• Thaw a single 0.5 mL aliquot at room temperature.

• Perform serial dilutions using Acetonitrile to create working calibration standards (e.g., 10 µg/mL down to 10 ng/mL).

• Transfer working solutions exclusively to polypropylene autosampler vials.

Phase 3: The Self-Validation Step (System Suitability)

• Internal Standard Spiking: Spike all calibration standards and samples with a stable isotopically labeled internal standard (e.g., Metazachlor-d3 or Butachlor ESA) at a constant concentration of 50 ng/mL[2].

• Verification Injection: Before running your sample batch, inject the 10 ng/mL standard.

• Acceptance Criteria:

  • The Signal-to-Noise (S/N) ratio must be ≥ 10.

  • The peak area ratio (Metazachlor-2-hydroxy / Internal Standard) must be within ±5% of your historically established baseline. If the ratio drops significantly, your standard has degraded or adsorbed to the vial, and a fresh aliquot must be thawed.

Visualizing the Workflow

Fig 1. Metazachlor-2-hydroxy degradation pathways and field-proven mitigation strategies.

Frequently Asked Questions (FAQs)

Q: Can I use a methanol-based mobile phase for LC-MS/MS if my standard is stored in acetonitrile? A: Yes. The residence time of the analyte in the methanol mobile phase during the chromatographic run (typically <15 minutes) is far too short to induce solvolysis. The degradation risk strictly applies to long-term storage in the vial.

Q: My peak shape for metazachlor-2-hydroxy is severely tailing. Is this a sign of standard degradation? A: Not necessarily. Tailing is often a chromatographic artifact rather than chemical degradation. Because of its polarity, metazachlor-2-hydroxy can interact with residual silanols on your C18 analytical column. Increasing the column temperature to 60 °C or adding 5 mM ammonium acetate to the mobile phase will sharpen the peak and improve resolution[2].

Q: How long is an opened ampoule of the stock solution stable? A: Once the nitrogen seal is broken and the solution is exposed to atmospheric moisture and oxygen, stability drops exponentially. We recommend discarding any opened, unsealed working stock after 7 days, even if stored at -20 °C[1].

References

• Public Release Summary - Evaluation of the New Active metazachlor in the Product Butisan Herbicide. Australian Pesticides and Veterinary Medicines Authority (APVMA). Available at:[Link]

• Analysis of Chloroacetanilide and Acetamide Herbicide Degradates in Drinking Water by UPLC-MS/MS. Waters Corporation. Available at: [Link]

• Stability Study and Handling Recommendations for Multiresidue Pesticide Mixes under Diverse Storage Conditions for LC–MS/MS and GC–MS/MS. National Institutes of Health (NIH) / PMC. Available at:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. waters.com [waters.com]
• 3. apvma.gov.au [apvma.gov.au]

optimizing electrospray ionization parameters for metazachlor-2-hydroxy

Title: Technical Support Center: LC-MS/MS ESI Optimization for Metazachlor-2-Hydroxy

Introduction Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with laboratories struggling to achieve reproducible sensitivity for polar pesticide degradates. Metazachlor-2-hydroxy, a polar hydroxylated transformation product of the chloroacetamide herbicide metazachlor, presents unique electrospray ionization (ESI) challenges. Because of its increased polarity compared to the parent compound, it is highly susceptible to poor desolvation and severe matrix suppression in environmental and biological matrices[1].

This guide provides field-proven, self-validating protocols to optimize your ESI parameters, explaining the mechanistic causality behind every instrument adjustment so you can troubleshoot with confidence.

Section 1: Frequently Asked Questions (FAQs) on ESI Causality

Q1: Why is my metazachlor-2-hydroxy signal weak or unstable compared to the parent metazachlor? Causality: The parent metazachlor is relatively non-polar and ionizes readily in ESI(+)[2]. However, the substitution of a chlorine atom with a hydroxyl group (forming metazachlor-2-hydroxy) significantly increases the molecule's polarity and hydrogen-bonding capacity. In the ESI source, highly polar analytes strongly associate with the aqueous mobile phase droplets. If your desolvation temperature or drying gas flow is too low, the droplets fail to reach the Rayleigh limit, preventing efficient gas-phase ion release. You must increase thermal energy to break these solvent-analyte clusters.

Q2: Should I use ESI Positive (+) or ESI Negative (-) mode for this metabolite? Causality: While metazachlor is predominantly analyzed in ESI(+) yielding an [M+H]+ ion at m/z 278.1[2], hydroxylated metabolites can exhibit amphoteric behavior. Depending on the exact position of the hydroxyl group and the mobile phase pH, it may form a stable [M−H]− ion in ESI(-). We recommend screening both. If using ESI(+), the presence of the hydroxyl group often leads to the formation of sodium adducts ( [M+Na]+ ), which splits your signal and reduces sensitivity. Adding 5 mM ammonium formate to the mobile phase forces the formation of a single, stable [M+H]+ or [M+NH4​]+ precursor[3].

Q3: How do I know if my loss of sensitivity is due to poor ESI tuning or matrix suppression? Causality: This is the most common point of failure. Analysts often endlessly tune ESI voltages when the actual culprit is co-eluting matrix components (like humic acids in water or lipids in crops) stealing charge in the Taylor cone[4]. To resolve this, you must use a self-validating post-column infusion protocol (detailed in Section 3) to definitively separate source tuning issues from chromatographic matrix effects.

Section 2: Quantitative Data & Recommended ESI Parameters

The following table summarizes the optimized starting parameters for metazachlor and its polar metabolites (including hydroxylated, ESA, and OA degradates) on a standard triple quadrupole LC-MS/MS system[5][6].

Parameter	Recommended Value	Mechanistic Causality / Effect
Ionization Mode	ESI (+) or ESI (-)	ESI(+) preferred with acidic modifiers; ESI(-) viable if the hydroxyl proton is labile.
Capillary Voltage	+3.5 kV / -2.5 kV	Establishes the Taylor cone. Too high causes corona discharge; too low fails to nebulize.
Desolvation Temp.	400 °C – 500 °C	Critical for polar metabolites. High heat is required to evaporate the highly aqueous mobile phase[5].
Source Temp.	150 °C	Prevents condensation of the polar analyte on the ion block[5].
Cone / Fragmentor	30 V – 40 V	Accelerates ions into the vacuum. Kept low to prevent premature in-source cleavage of the -OH group.
Collision Energy (CE)	15 eV – 35 eV	Optimized per MRM transition. Lower CE for loosely bound functional groups; higher for core ring cleavage[6].

Section 3: Self-Validating Experimental Protocols

Protocol A: Step-by-Step ESI Parameter Optimization via Direct Infusion

This protocol ensures your MS parameters are optimized independently of the LC method. It is self-validating because you will monitor the isotopic distribution to confirm that your voltages are not causing unintended in-source fragmentation.

• Preparation: Prepare a 1 µg/mL standard solution of metazachlor-2-hydroxy in 50:50 Methanol:Water with 0.1% formic acid and 5 mM ammonium formate.

• Setup: Connect a syringe pump directly to the ESI source probe. Set the flow rate to 10 µL/min.

• Initial Scan: Operate the mass spectrometer in MS1 Full Scan mode (m/z 100–500). Turn on the syringe pump and observe the spectra in both ESI(+) and ESI(-).

• Precursor Selection: Identify the base peak. In ESI(+), look for [M+H]+ or [M+NH4​]+ . Self-Validation Check: Verify the isotopic pattern matches the theoretical distribution for the molecule (accounting for the absence of the Cl isotope pattern if the chlorine was substituted by the OH group). If you see abundant lower-mass peaks, your Cone/Fragmentor voltage is too high, causing in-source fragmentation.

• Voltage Tuning: Adjust the Capillary Voltage in 0.1 kV increments. Find the plateau where signal intensity is maximized without signal instability (RSD < 5%).

• Thermal Tuning: Introduce a makeup flow from the LC (e.g., 0.3 mL/min of your starting mobile phase) via a T-piece to simulate actual LC conditions. Increase the Desolvation Temperature in 50 °C increments until the precursor signal maximizes.

Protocol B: Self-Validating Matrix Effect Evaluation (Post-Column Infusion)

Once ESI parameters are set, you must validate that your sample matrix is not suppressing the ionization of metazachlor-2-hydroxy during the LC run[4].

• Setup: Install a zero-dead-volume T-piece between the analytical LC column and the ESI source.

• Infusion: Connect the syringe pump to the third port of the T-piece. Continuously infuse the 1 µg/mL metazachlor-2-hydroxy standard at 10 µL/min.

• Chromatography: Inject a blank matrix sample (e.g., extracted agricultural crop or environmental water sample) and run your standard LC gradient.

• Monitoring: Monitor the specific MRM transition for metazachlor-2-hydroxy.

• Self-Validation: Because the standard is continuously infused, the baseline should remain perfectly flat and elevated.

  • Pass: If the baseline is flat at the retention time where metazachlor-2-hydroxy normally elutes, your ESI parameters and chromatography are validated.

  • Fail: If the baseline dips significantly (>20%) at the expected retention time, matrix components are co-eluting and suppressing ionization. You must either alter your LC gradient to resolve the analyte from the matrix or improve your sample cleanup (e.g., using HLB solid-phase extraction)[7].

Section 4: Workflow Visualization

The following diagram illustrates the logical relationship between ESI tuning, polarity selection, and the critical self-validation steps.

Fig 1: Logical workflow for self-validating ESI parameter optimization and matrix effect testing.

References

• Agilent Technologies. "Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution." Agilent.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHj9LyitRiqDqCyeCSySVnhS1DFOmT3d3mseY7zZqT6suxq28x_GaOQv23NGg5xnv_KrCs1TUBOF7kLWrIjStJAJwVcK2IeVVgljLmpy7pkjAsRbQCkgFkiLTOdxsxxa33ynF2VepqDIqiwppWmPdmw1yGNHfmwyhjP]
• Park, J.-S., et al. "Simultaneous determination of the metabolites of the herbicide metazachlor in agricultural crops by LC–MS/MS." ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEcZROb21KdQ4JqpmBqNjfIN9oiwZgewZexIYym-cVg-jhu90_wKGWFUIQ9QX-mXq3GIXcYx-VrOPFRP9MPYY28Fp2GXRMfOHC6zhWy2KP75qbyYCSmPKZKhYamudvxeDbj8C9rJBchpwwrKipycGP5q3VsyzzCf5uhbpPL16GgTI5wylF2NKtYX9FoYFbYE2fJjWilnYMWVI0GSZX_aL9xfAO51b5nZnqoPdq5]
• Hladik, M. L., et al. "Analytical Method for the Determination of Metolachlor, Acetochlor, Alachlor, Dimethenamid, and Their Corresponding Ethanesulfonic and Oxanillic Acid Degradates in Water Using SPE and LC/ESI-MS/MS." ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHaHzcZY9JQG67Nf64hdXSQYaKd-T93yJ2LB-v-TuDC-yCSuHQzUB69od2CEZ_ULSwwKREbZDpjEOJ3muB4ZJ-d858DfLrKlMOWNiW6JGcUw4NMhcKPiFWCwwOjD5E8FJ64HPyF]
• "Determination of polar pesticide metabolites in aqueous matrices by LC-MS and investigation of occurring matrix effects." DuEPublico.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGF21HMF7f4_ByhbT28gZJh4sIduufkajuVDRdv_D51PYwTYMAzwyZKpu3LDDSMysK_p1LPpXBj6z6eWV7wIElA5Pe4dBew9uSp_6mLv7KIBYRIxUaTfQlOcZV8LVG-oLXDaq_soYAu8tEDVfPvTP-iOOHh2gTnk25hr2yR4giGgCiiu59kJJlcMGIg-5UBW68O235HE9F6zJ5syXNlCQBQ7n8ToW9BJhTacCbKnf7CtIsS]
• "Concentrations of metazachlor and its TP M-ESA and M-OA at the outlet..." ResearchGate.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGmiRStw7g5QVe104uwRhRGs_HTBB3SEKwDS3q5YxKmfTkh35eEwIAEkslzjCb2c-Ua-yJSprVF_9KkYA7ik0dQFhu0XM_pdCsM3_J5MS89QalEMo1qoTrR7IpPkbM3saTnlvL5FMRn8_kcCTv5MHjDoQsivx4mJuCjyRnQCm9-Ytv9Q8f2z8sf-CKAWalOunLD2VVc4pYmO7QEXzxh7ZB-1S6an5Fm4RI4VB7415IXcXSOY0X2TkgxQhZRPC821Q4Zfd1cy472]

Sources

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• 2. agilent.com [agilent.com]
• 3. eurl-pesticides.eu [eurl-pesticides.eu]
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• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

metazachlor-2-hydroxy vs metazachlor ESA soil mobility comparison

As a Senior Application Scientist in environmental fate and agrochemical development, evaluating the soil mobility of herbicide transformation products is critical for assessing groundwater vulnerability. Metazachlor, a widely used chloroacetanilide herbicide, undergoes complex biotic and abiotic degradation in the soil matrix.

This guide provides an objective, data-driven comparison of two distinct metazachlor metabolites: metazachlor-2-hydroxy (a dechlorination/hydroxylation product) and metazachlor ESA (ethanesulfonic acid, a highly polar conjugate cleavage product). By examining their physicochemical properties, sorption dynamics, and experimental leaching data, we can accurately model their environmental trajectories.

Chemical Pathways & Mechanistic Causality

The degradation of metazachlor in soil diverges into multiple pathways dictated by microbial activity, soil organic carbon (SOC), and redox conditions.

• Metazachlor-2-hydroxy (Compound 2): Formed primarily via the hydrolytic displacement of the aliphatic chlorine atom with a hydroxyl group. This neutral metabolite retains lipophilic characteristics, allowing it to interact with soil organic matter via hydrogen bonding and Van der Waals forces [1].

• Metazachlor ESA: Formed via glutathione conjugation followed by enzymatic cleavage and oxidation. The resulting ethanesulfonic acid group is highly polar and carries a permanent negative charge (anionic) at typical environmental pH levels [2].

Fig 1. Divergent soil degradation pathways of metazachlor into its primary metabolites.

Soil Mobility & Physicochemical Comparison

The mobility of a metabolite in soil is governed by its soil organic carbon-water partitioning coefficient ( Koc​ ) and its degradation half-life ( DT50​ ).

Because metazachlor ESA is an anionic sulfonate, it experiences strong electrostatic repulsion from the negatively charged surfaces of clay minerals and humic acids. This results in a drastically lower Koc​ and a Groundwater Ubiquity Score (GUS) that classifies it as a high-risk leacher [2]. Conversely, metazachlor-2-hydroxy is a neutral molecule. Empirical field studies demonstrate that while the parent metazachlor degrades in the 0–10 cm soil layer, metazachlor-2-hydroxy is rarely detected in the 10–20 cm or 20–30 cm layers, proving its limited downward mobility and transient persistence [1].

Quantitative Data Comparison

Property	Metazachlor (Parent)	Metazachlor ESA	Metazachlor-2-hydroxy
Functional Group	Chloroacetamide	Ethanesulfonic acid	Hydroxyl
Charge at pH 7	Neutral	Anionic (-1)	Neutral
Soil DT50 (Days)	3 - 77	60 - 171	1 - 30 (Transient)
Mobility (Log Koc)	2.13 - 2.85	< 1.0 (Very High Mobility)	~ 1.5 - 2.0 (Moderate Mobility)
Leaching Potential (GUS)	1.8 - 2.8 (Marginal)	> 2.8 (Likely to Leach)	< 1.8 (Unlikely to Leach)
Field Depth Detection	0 - 10 cm	> 200 cm (Groundwater)	0 - 10 cm

Data synthesized from field monitoring and batch equilibrium studies [1][2][4].

Self-Validating Experimental Protocols

To objectively quantify the mobility differences between these two metabolites, researchers must employ rigorous, self-validating methodologies. The following protocols isolate sorption dynamics and degradation kinetics while eliminating confounding variables like photolysis [3].

Protocol A: Soil Sorption Dynamics (Modified OECD 106)

This protocol determines the Kd​ and Koc​ values, explaining why ESA leaches faster than 2-hydroxy.

• Soil Selection & Preparation: Select 5 diverse soil types (varying in pH, clay, and SOC). Air-dry and sieve to < 2 mm. Causality: Diverse soils validate whether mobility is driven by organic carbon or clay electrostatics.

• Equilibration: Suspend 10 g of soil in 50 mL of 0.01 M CaCl2​ solution. Shake overnight. Causality: The CaCl2​ standardizes the ionic strength of the aqueous phase and promotes the flocculation of clay colloids, preventing artificial inflation of aqueous metabolite concentrations during LC-MS/MS analysis.

• Spiking: Introduce 14C -labeled metazachlor ESA and metazachlor-2-hydroxy into separate test vessels at environmentally relevant concentrations (e.g., 0.1 to 1.0 μg/mL ).

• Dark Incubation: Agitate the suspensions in complete darkness at 20°C for 24 hours. Causality: Dark conditions prevent indirect photochemical degradation, ensuring the disappearance of the compound is strictly due to soil sorption [3].

• Phase Separation & Quantification: Centrifuge at 3000 × g for 15 minutes. Analyze the supernatant via Liquid Scintillation Counting (LSC) and LC-MS/MS to calculate the distribution coefficient ( Kd​ ).

Fig 2. Step-by-step workflow for determining soil sorption coefficients (OECD 106).

Protocol B: Intact Soil Column Leaching (OECD 312)

To validate the Koc​ findings, intact soil columns are used to simulate field leaching.

• Column Extraction: Extract undisturbed soil cores (30 cm depth) to preserve natural macropores and preferential flow paths.

• Application: Apply metazachlor to the soil surface.

• Simulated Rainfall: Apply artificial rainfall (e.g., 200 mm over 48 hours).

• Leachate Fractionation: Collect leachate at the bottom of the column in 50 mL fractions.

• Resulting Causality: LC-MS/MS analysis will show metazachlor ESA peaking in the early leachate fractions due to its anionic repulsion from the soil matrix. Metazachlor-2-hydroxy will remain bound in the upper 0-10 cm soil segments, validating field observations [1][4].

Comparative Leaching Behavior & Environmental Fate

The stark contrast in mobility between metazachlor ESA and metazachlor-2-hydroxy is a textbook example of how functional group alterations dictate environmental fate.

Metazachlor ESA's combination of high polarity (low Koc​ ) and high biological stability (long DT50​ ) allows it to act as a conservative tracer in hydrology. It is frequently detected in shallow groundwater and lentic small water bodies (LSWBs) at concentrations exceeding 10 μg/L months after the parent application [4].

Conversely, metazachlor-2-hydroxy acts as a transient intermediate. Its neutral hydroxyl group facilitates sufficient hydrogen bonding with soil organic matter to retain it in the biologically active root zone (0-10 cm), where it undergoes further microbial mineralization before it can leach into deeper aquifers [1].

Fig 3. Mechanistic comparison of soil retention vs. groundwater leaching for metazachlor metabolites.

References

• Cambridge University Press - Weed Science.Soil Degradation of Metazachlor in Agronomic and Vegetable Crop Fields. Demonstrates the formation and limited 0-10 cm soil mobility of metazachlor-2-hydroxy (compound 2).
• BenchChem.Environmental Fate and Persistence of Metazachlor ESA: A Technical Guide.
• Taylor & Francis.Soil degradation of metazachlor and quizalofop-p-ethyl herbicides on TLC plates under natural solar light and dark conditions. Highlights the necessity of dark incubation to isolate soil degradation from photolysis.
• National Institutes of Health (PMC).From field to pond and beyond: bidirectional transport of pesticides and their transformation products. Validates the high detection frequency and rapid transport of metazachlor ESA in aquatic and groundwater systems.

A Senior Application Scientist's Guide to the Validation of Analytical Methods for Metazachlor-2-Hydroxy in Groundwater

This guide provides an in-depth comparison and detailed protocols for the validation of analytical methods for the quantification of metazachlor-2-hydroxy, a key metabolite of the herbicide metazachlor, in groundwater samples. Designed for researchers and analytical scientists, this document emphasizes the scientific rationale behind methodological choices, ensuring robust and defensible data.

Introduction: The Imperative for Monitoring Metazachlor-2-Hydroxy

Metazachlor is a widely used herbicide in agriculture. Its degradation in soil and water systems leads to the formation of various metabolites, including metazachlor-2-hydroxy (also known as BH 479-8) and metazachlor ethanesulfonic acid (MESA).[1][2][3] These metabolites, particularly metazachlor-2-hydroxy, are often more mobile and persistent than the parent compound, leading to their detection in groundwater.[3][4] Given the potential for widespread contamination of drinking water resources, regulatory bodies worldwide have set stringent maximum residue levels (MRLs) for these compounds, often in the low parts-per-billion (ppb) or µg/L range.[5][6]

Accurate and precise quantification of metazachlor-2-hydroxy in complex matrices like groundwater is therefore paramount for both regulatory compliance and human health risk assessment. This requires analytical methods that are not only sensitive but also rigorously validated to be fit for purpose. This guide will focus on the gold-standard technique for this analysis: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Foundational Principles: Adherence to Validation Guidelines

The validation of analytical methods for pesticide residues is governed by comprehensive guidelines to ensure data quality and comparability across laboratories. A key reference is the European Commission's SANTE/11312/2021 guidance document, which outlines the required performance criteria for methods used in the official control of pesticide residues.[7][8][9][10] The core parameters assessed during validation include:

• Specificity/Selectivity: The ability to unequivocally assess the analyte in the presence of other components.

• Linearity and Working Range: The range over which the instrument response is directly proportional to the analyte concentration.

• Accuracy (Trueness): The closeness of the mean test result to the true value, typically assessed through recovery studies.

• Precision (Repeatability and Reproducibility): The degree of agreement among individual test results when the procedure is applied repeatedly.

• Limit of Quantification (LOQ): The lowest analyte concentration that can be quantitatively determined with acceptable precision and accuracy.[11]

• Limit of Detection (LOD): The lowest amount of an analyte that can be detected but not necessarily quantified.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Comparative Analysis of LC-MS/MS Methodologies

LC-MS/MS is the preferred technique for analyzing polar pesticide metabolites like metazachlor-2-hydroxy due to its high selectivity and sensitivity.[6][12] The primary variation in methodologies lies in the sample preparation, or extraction, phase. The goal of sample preparation is to isolate the analyte from matrix interferences and concentrate it to a level suitable for detection.

Table 1: Comparison of Sample Preparation Techniques for Metazachlor-2-Hydroxy Analysis

Parameter	Method A: Solid-Phase Extraction (SPE)	Method B: Direct Aqueous Injection (DAI)
Principle	Analyte is retained on a solid sorbent while the sample matrix is washed away. The analyte is then eluted with a small volume of organic solvent.	A small, filtered aliquot of the water sample is injected directly into the LC-MS/MS system.
Typical LOQ	< 0.05 µg/L[6][13]	~0.1 µg/L or higher, depending on instrument sensitivity.
Pros	- High concentration factor, leading to very low detection limits. - Effective removal of matrix interferences. - Well-established and robust.[6]	- Minimal sample handling, reducing potential for error and contamination. - High throughput and rapid analysis time. - Reduced solvent usage.[14]
Cons	- More time-consuming and labor-intensive. - Higher solvent consumption. - Potential for analyte loss during extraction steps.	- Susceptible to matrix effects (ion suppression/enhancement). - Higher detection limits may not meet all regulatory requirements. - Can lead to faster contamination of the LC-MS/MS system.
Best For	Ultra-trace analysis, complex water matrices, and methods requiring the utmost sensitivity to meet stringent regulatory limits.	High-throughput screening, routine monitoring where ultra-low detection is not required, and cleaner water matrices.

Causality: The choice between SPE and DAI is a trade-off between sensitivity and speed. SPE is fundamentally a concentration technique. By passing a large volume of water (e.g., 500 mL) through an SPE cartridge and eluting the analyte into a small volume (e.g., 1 mL), a 500-fold concentration is achieved. This is why SPE methods consistently yield lower LOQs. DAI methods forego this concentration step, relying entirely on the inherent sensitivity of the mass spectrometer, making them faster but less sensitive.[14]

Detailed Experimental Protocol: A Validated SPE-LC-MS/MS Method

This section provides a step-by-step protocol for the determination of metazachlor-2-hydroxy in groundwater, based on the robust Solid-Phase Extraction (SPE) approach. This method is designed to meet the stringent requirements of the SANTE guidelines.

• Metazachlor-2-hydroxy analytical standard (>99% purity)

• Isotopically labeled internal standard (e.g., Metazachlor-d6-2-hydroxy, if available)

• LC-MS grade methanol, acetonitrile, and water

• Formic acid (≥98%)

• Ammonium acetate

• Oasis HLB SPE Cartridges (or equivalent polymeric reversed-phase sorbent)

• Glass fiber filters (0.7 µm)

• Groundwater samples collected in amber glass bottles and stored at 4°C.

• Primary Stock Solution (1000 mg/L): Accurately weigh 10 mg of metazachlor-2-hydroxy standard and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 µg/L) by serial dilution of an intermediate stock with a methanol/water (10:90, v/v) mixture.

• Internal Standard (IS) Stock: Prepare a 1000 mg/L stock of the isotopically labeled standard in methanol. Create a working IS solution at 1 mg/L.

• Calibration Standards: Fortify blank matrix extracts (see section 4.3) with the working standard solutions to create matrix-matched calibration standards. This is crucial to compensate for matrix effects.

• Sample Filtration: Allow groundwater samples to reach room temperature. Filter 500 mL of the sample through a 0.7 µm glass fiber filter to remove particulate matter.

• Spiking: Add a known amount of the internal standard working solution to each sample.

• SPE Cartridge Conditioning: Condition an Oasis HLB SPE cartridge sequentially with 5 mL of methanol followed by 5 mL of LC-MS grade water. Do not allow the cartridge to go dry.

  • Rationale: Conditioning with methanol wets the polymeric sorbent, and equilibrating with water prepares it for the aqueous sample.

• Sample Loading: Load the 500 mL water sample onto the cartridge at a flow rate of approximately 10-15 mL/min.[15]

• Cartridge Washing: After loading, wash the cartridge with 5 mL of water to remove any remaining salts or highly polar interferences.

• Cartridge Drying: Dry the cartridge under a full vacuum or with a stream of nitrogen for 10-20 minutes to remove residual water.

  • Rationale: Removing water is critical as it is immiscible with the elution solvent and can lead to poor recovery.

• Elution: Elute the retained analytes from the cartridge with 2 x 4 mL aliquots of methanol into a collection tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 1.0 mL of the initial mobile phase composition (e.g., 95% water / 5% methanol with 0.1% formic acid). Vortex to mix. Transfer to an autosampler vial for analysis.

• LC System: UPLC/UHPLC system

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium acetate

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium acetate

  • Rationale: Formic acid and ammonium acetate act as mobile phase modifiers that promote the formation of protonated molecules [M+H]+ in the mass spectrometer's ion source, significantly enhancing signal intensity for compounds like metazachlor-2-hydroxy.

• Gradient: A typical gradient would start at 5% B, ramp to 95% B over 5-7 minutes, hold for 2 minutes, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.3 - 0.4 mL/min

• Injection Volume: 5 - 10 µL

• Mass Spectrometer: Triple quadrupole (QqQ) mass spectrometer

• Ionization Mode: Electrospray Ionization, Positive (ESI+)

• MRM Transitions: The specific precursor ion ([M+H]+) and at least two product ions must be optimized by direct infusion of the analytical standard. For metazachlor-2-hydroxy (exact mass ~273.11), the precursor ion would be m/z 274.1.[16] Product ions would be determined experimentally. The most intense transition is used for quantification and the second for confirmation.

Validation Workflow and Data Visualization

The entire validation process follows a logical sequence to build a comprehensive picture of the method's performance.

Caption: Logical workflow for analytical method validation.

Conclusion: Ensuring Data Integrity in Environmental Monitoring

The validation of analytical methods is a cornerstone of scientific integrity in environmental analysis. For a compound of regulatory interest like metazachlor-2-hydroxy, a robust, validated method is not merely a recommendation but a requirement. The SPE-LC-MS/MS method detailed here, when validated against established criteria such as the SANTE guidelines, provides the necessary sensitivity, accuracy, and precision to deliver defensible data for monitoring programs. By understanding the rationale behind each step, from sample preparation to instrumental analysis, researchers can confidently implement and adapt these methodologies for their specific needs, ultimately contributing to the protection of our vital groundwater resources.

References

• Title: Guidelines - Maximum Residue levels - Food Safety Source: European Commission URL: [Link]

• Title: EUROPE – COM : New update of the analytical guidance document for residue Source: Lynxee Consulting URL: [Link]

• Title: EUROPE - COM: Update of the analytical guidance document for residues Source: Lynxee Consulting URL: [Link]

• Title: Analytical quality control and method validation procedures for pesticide residues analysis in Food and Feed - SANTE 11312/2021 Source: food.ec.europa.eu URL: [Link]

• Title: Quantitation of 341 Pesticide Residues in Tomato According to SANTE 11312/2021 Guideline Source: Agilent URL: [Link]

• Title: Analysis of metolachlor ethane sulfonic acid (MESA) chirality in groundwater: A tool for dating groundwater movement in agricultural settings Source: PubMed URL: [Link]

• Title: Analysis of metolachlor ethane sulfonic acid (MESA) chirality in groundwater: A tool for dating groundwater movement in agricultural settings Source: ResearchGate URL: [Link]

• Title: Trans enantiomeric separation of MESA and MOXA, two environmentally important metabolites of the herbicide, metolachlor Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Watch List for substances in the water environment - DG Environment Source: circulareconomy.europa.eu URL: [Link]

• Title: An Alternative Strategy for Screening and Confirmation of 330 Pesticides in Ground- and Surface Water Using Liquid Chromatography Tandem Mass Spectrometry Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Rapid Sample Preparation and Analysis of 107 Pesticides in Water with the Solid Phase Extraction Disk Cartridge and Gas Chromatography Mass Spectrometer Source: GL Sciences URL: [Link]

• Title: Public Health Concentrations for Metholachlor, MESA, and MOXA in groundwater Source: OEHHA - CA.gov URL: [Link]

• Title: National Assessment of Long-Term Groundwater Response to Pesticide Regulation Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Determination of Herbicide Degradates in Drinking Water on the Agilent 500 Ion Trap LC/MS (EPA 535) Source: Agilent URL: [Link]

• Title: LC-MS/MS method validation for determination of selected neonicotinoids in groundwater for the purpose of a column experiment Source: Academia.edu URL: [Link]

• Title: Determination of 53 Pesticides in Groundwater by Liquid Chromatography Tandem Mass Spectrometry (LC/MS/MS) and Gas Chromatography Tandem Mass Spectrometry (GC/MS/MS) Source: California Department of Food and Agriculture URL: [Link]

• Title: Automated Solid-Phase Extraction (SPE) for Pesticides Source: NYC Environmental Protection URL: [Link]

• Title: Determination of Pesticides and Pesticide Degradates in Filtered Water by Direct Aqueous-Injection Liquid Chromatography-Tandem Mass Spectrometry Source: USGS Publications Warehouse URL: [Link]

• Title: Major Herbicides in Ground Water: Results from the National Water-Quality Assessment Source: CORE URL: [Link]

• Title: Analytical Strategies for the Determination of Herbicides in Water: Advances in Sample Preparation, Separation, and Detection Source: MDPI URL: [Link]

• Title: LC-MS/MS parameters for the analysis of metazachlor metabolites Source: ResearchGate URL: [Link]

• Title: Determination of herbicides by solid phase extraction gas chromatography-mass spectrometry in drinking waters Source: PubMed URL: [Link]

• Title: Validation of analytical methods for active constituents and agricultural products Source: Australian Pesticides and Veterinary Medicines Authority URL: [Link]

• Title: Method Development and Validation in Water Matrix Employing Tandem Mass Spectrometry Source: International Journal for Multidisciplinary Research URL: [Link]

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A Comparative Toxicological Assessment: Metazachlor-2-Hydroxy vs. Metazachlor OA

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Introduction

Metazachlor, a chloroacetamide herbicide, is widely used for pre-emergent control of various grasses and broad-leaved weeds.[1][2][3] Its mode of action involves the inhibition of very-long-chain fatty acid synthesis, a critical process for cell division and tissue differentiation in target plants.[1][2][3][4] Upon entering the environment, metazachlor undergoes degradation, forming several metabolites. Among these, metazachlor-2-hydroxy and metazachlor oxanilic acid (OA) are of particular interest due to their potential for environmental persistence and biological activity. Understanding the distinct toxicological profiles of these metabolites is paramount for a comprehensive risk assessment and for the development of safer agricultural practices and potential bioremediation strategies.

This guide provides an in-depth, objective comparison of the available toxicological data for metazachlor-2-hydroxy and metazachlor OA. We will delve into their known effects, highlight significant data gaps, and provide detailed methodologies for key experimental assays relevant to their toxicological evaluation.

Comparative Toxicological Profiles: A Data-Driven Analysis

A critical evaluation of the existing literature reveals a significant disparity in the toxicological data available for metazachlor-2-hydroxy and metazachlor OA. While studies on metazachlor OA are emerging, providing valuable insights into its environmental and biological effects, a comprehensive toxicological profile for metazachlor-2-hydroxy remains largely unavailable.

Metazachlor: The Parent Compound Benchmark

To establish a baseline for comparison, it is essential to first understand the toxicity of the parent compound, metazachlor.

• Acute Toxicity: Metazachlor exhibits low acute oral toxicity in rodents.[1]

• Target Organs: The primary target organs for metazachlor toxicity in repeated dose studies are the liver, kidneys, and red blood cells.[1]

• Genotoxicity: A standard suite of in vitro and in vivo studies has concluded that metazachlor is not genotoxic.[1]

• Carcinogenicity: In a two-year study, metazachlor was shown to increase the incidence of liver tumors in female Wistar rats at high dietary levels.[5] This effect is believed to be linked to its activity as a constitutive androstane receptor (CAR) activator, similar to phenobarbital, a mode of action whose relevance to humans is debated.[5][6]

Metazachlor OA: An Environmentally Relevant Metabolite

Metazachlor OA is a major degradation product of metazachlor found in water and soil.[3] Recent studies have begun to shed light on its toxicological potential, particularly in non-target aquatic organisms.

A key study on the early life stages of marbled crayfish (Procambarus virginalis) provides a direct comparison of the effects of metazachlor and metazachlor OA.[3][7][8]

• Mortality: Both metazachlor and metazachlor OA were found to increase mortality in marbled crayfish. In this study, metazachlor OA showed a higher cumulative mortality rate at the higher concentration tested compared to the parent compound.[3][8]

• Growth and Development: Both compounds were associated with significantly lower growth and delayed ontogenetic development compared to controls.[7][8]

• Oxidative Stress and Antioxidant Response: Exposure to both metazachlor and metazachlor OA resulted in significantly lower activity of several antioxidant enzymes, including superoxide dismutase (SOD), catalase (CAT), glutathione S-transferase (GST), and glutathione reductase (GR), as well as reduced glutathione (GSH) levels.[7][8] This indicates that both the parent compound and its metabolite can induce oxidative stress.

• Histopathology: Both substances caused gill anomalies, ranging from wall thinning to focal disintegration of the branchial structure.[7][8]

These findings suggest that metazachlor OA is not a benign metabolite and can exert significant toxic effects on aquatic invertebrates, in some cases, with potencies comparable to or exceeding that of the parent metazachlor.

Metazachlor-2-hydroxy: A Significant Data Gap

In stark contrast to metazachlor OA, there is a profound lack of publicly available toxicological data for metazachlor-2-hydroxy. A review of safety data sheets and chemical information databases reveals "no data available" for critical endpoints such as acute oral, dermal, and inhalation toxicity, as well as for skin and eye irritation, sensitization, germ cell mutagenicity, carcinogenicity, and reproductive toxicity.[9] This absence of information represents a critical knowledge gap in the comprehensive risk assessment of metazachlor and its environmental fate.

Data Summary Table

Toxicological Endpoint	Metazachlor	Metazachlor OA	Metazachlor-2-hydroxy
Acute Oral Toxicity (LD50)	Low (e.g., >2000 mg/kg bw in rats)[1]	Data not available	No data available[9]
Genotoxicity	Negative in standard assays[1]	Data not available	No data available[9]
Carcinogenicity	Liver tumors in female rats at high doses (non-genotoxic mechanism)[5]	Data not available	No data available[9]
Target Organs	Liver, kidney, red blood cells[1]	Data not available for mammals	No data available[9]
Aquatic Toxicity	Moderately toxic to fish, highly toxic to algae[1][3]	Toxic to marbled crayfish (comparable to or greater than metazachlor in some endpoints)[3][7][8]	No data available
Oxidative Stress	Induces oxidative stress in aquatic invertebrates[7][8]	Induces oxidative stress in aquatic invertebrates[7][8]	No data available

Experimental Methodologies

To address the existing data gaps and to further characterize the toxicity of these compounds, the following experimental protocols are recommended.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present.

Protocol:

• Cell Seeding: Plate cells (e.g., HepG2 human liver cancer cells, or a relevant aquatic organism cell line) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Exposure: Treat the cells with a range of concentrations of metazachlor-2-hydroxy and metazachlor OA for 24, 48, and 72 hours. Include a vehicle control and a positive control (e.g., doxorubicin).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle control and calculate the IC50 value (the concentration that inhibits 50% of cell growth).

Experimental Workflow for Cytotoxicity Assessment

Caption: Workflow for determining the cytotoxicity of metazachlor metabolites using the MTT assay.

Genotoxicity Assessment: Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for detecting DNA damage at the level of the individual eukaryotic cell.

Protocol:

• Cell Preparation and Treatment: Prepare a single-cell suspension from the target tissue or cell line and expose to the test compounds for a defined period.

• Embedding in Agarose: Mix the cells with low-melting-point agarose and layer onto a microscope slide pre-coated with normal melting point agarose.

• Lysis: Immerse the slides in a high-salt lysis solution to remove cell membranes and cytoplasm, leaving the DNA as a nucleoid.

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Apply an electric field to the slides. Damaged DNA fragments will migrate away from the nucleoid, forming a "comet tail."

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., SYBR Green or ethidium bromide).

• Visualization and Scoring: Visualize the comets using a fluorescence microscope and quantify the DNA damage using image analysis software (measuring tail length, tail intensity, and tail moment).

Logical Flow of the Comet Assay

Caption: Key steps in the comet assay for the assessment of DNA damage.

Conclusion and Future Directions

The comparative analysis of metazachlor-2-hydroxy and metazachlor OA reveals a critical disparity in our understanding of their toxicological profiles. While evidence suggests that metazachlor OA is a biologically active metabolite with significant environmental toxicity, particularly to aquatic life, a comprehensive toxicological evaluation of metazachlor-2-hydroxy is conspicuously absent. This data gap hinders a complete environmental and human health risk assessment of the parent herbicide, metazachlor.

For researchers, scientists, and drug development professionals, this guide highlights the necessity of further investigation into the toxicity of herbicide metabolites. The provided experimental protocols offer a starting point for elucidating the cytotoxic and genotoxic potential of metazachlor-2-hydroxy. Such studies are imperative to ensure that regulatory decisions are based on a holistic understanding of the entire lifecycle of a pesticide, from the parent compound to its various degradation products. Only through such rigorous scientific inquiry can we ensure the safety of our environment and public health.

References

• Public Release Summary - Evaluation of the New Active metazachlor in the Product Butisan Herbicide - APVMA.
• Metazachlor: Mode of action analysis for rat liver tumour form
• Metazachlor (BAS 479H) | Herbicide - MedchemExpress.com.
• Mechanism of metolachlor action due to alterations in cell cycle progression - PubMed.
• Metazachlor: Mode of action analysis for rat liver tumour form
• Metazachlor residues in soil and rape seed - Journal of Plant Protection Research.
• Effects of metazachlor and its major metabolite metazachlor OA on early life stages of marbled crayfish - PMC.
• Effects of metazachlor and its major metabolite metazachlor OA on early life stages of marbled crayfish - PubMed.
• (PDF)
• Metazachlor-2-hydroxy SDS, 125709-81-1 Safety D

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A Guide to Inter-Laboratory Validation for the Quantification of Metazachlor-2-Hydroxy

In the realm of environmental analysis and regulatory compliance, the ability to reliably quantify pesticide metabolites is of paramount importance. Metazachlor-2-hydroxy, a primary metabolite of the widely used herbicide metazachlor, is a key indicator of environmental fate and potential exposure. Establishing a robust analytical method for its quantification requires more than single-laboratory validation; it necessitates a comprehensive inter-laboratory study to ensure the method is accurate, precise, and transferable across different operational settings.

This guide provides an in-depth, technically-grounded overview of the inter-laboratory validation process for a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for metazachlor-2-hydroxy. We will move beyond a simple recitation of steps to explore the scientific rationale behind the validation design, the interpretation of performance data, and the establishment of a method's fitness for purpose, as championed by organizations like Eurachem.[1][2][3]

The Imperative of Inter-Laboratory Validation

A single laboratory can develop and validate a method, demonstrating its performance under a specific set of conditions. However, this provides a limited view of the method's overall robustness. Inter-laboratory validation, also known as a collaborative study or proficiency test, is the ultimate trial for an analytical method.[4][5] It challenges the method with the inherent variability of different laboratories: different analysts, instruments, reagent sources, and environmental conditions.

The primary goal is to determine the method's precision under two key conditions:

• Repeatability (r): The precision obtained within a single laboratory over a short period.[6][7]

• Reproducibility (R): The precision obtained between different laboratories.[6][7]

Successfully passing an inter-laboratory validation demonstrates that a method is not just functional, but truly reliable and standardized, a core requirement for accreditation standards like ISO/IEC 17025.[8]

Designing a Rigorous Collaborative Study

The architecture of an inter-laboratory study is foundational to the quality of the data it produces. The design must be meticulously planned to eliminate ambiguity and generate statistically meaningful results, often following the principles outlined in standards like ISO 5725.[5][9][10]

1. Recruitment of Participating Laboratories: A minimum of eight laboratories is typically recommended to provide sufficient statistical power.[10] The cohort should be diverse, including government, commercial, and academic labs, to ensure the method is tested against a wide range of equipment and expertise levels.

2. Preparation and Distribution of Test Materials: The study organizer prepares and verifies the homogeneity and stability of the test samples.[11] For this study, a certified blank surface water matrix is spiked with metazachlor-2-hydroxy at three concentration levels relevant to environmental monitoring. A blank sample is also included. Each sample is divided into identical, stable aliquots and shipped to participants under controlled conditions.

3. A Unified Analytical Protocol: A detailed, unambiguous analytical protocol is provided to all participants. This ensures that the core methodology is consistent, while allowing for minor variations inherent to different brands of equipment. The protocol specifies everything from sample preparation steps to the MS/MS transitions to be monitored.

4. Structured Data Reporting and Statistical Analysis: Participants are given a standardized template to report their results, including raw data, calibration curves, and quality control checks. The organizer then performs a statistical analysis to identify outliers (e.g., using Cochran's or Grubbs' tests) and to calculate the key performance parameters according to ISO 5725.[5][6][9]

Reference Method: Quantification by LC-MS/MS

The prescribed method for this validation study is based on direct injection of aqueous samples followed by LC-MS/MS analysis, a technique chosen for its high sensitivity and selectivity for polar metabolites.[12]

Experimental Protocol

• Sample Preparation:

  • Allow the provided water sample to equilibrate to room temperature.

  • Vortex the sample for 30 seconds to ensure homogeneity.

  • Using a calibrated pipette, transfer 990 µL of the sample into a 2 mL autosampler vial.

  • Add 10 µL of a 1 µg/mL internal standard solution (e.g., Metazachlor-d6-2-hydroxy) to each vial.

  • Cap the vial and vortex for 10 seconds. The sample is now ready for injection.

• LC-MS/MS Instrumentation and Conditions:

  • LC System: UHPLC system capable of binary gradient elution.

  • Column: Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

  • Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive mode.

  • MS/MS Transitions: Specific precursor-to-product ion transitions for both the target analyte (metazachlor-2-hydroxy) and the internal standard are monitored in Multiple Reaction Monitoring (MRM) mode. At least two transitions are monitored per compound for confident identification.[13]

• Calibration and Quantification:

  • Prepare matrix-matched calibration standards by spiking the blank water matrix with known concentrations of metazachlor-2-hydroxy.

  • The calibration range should encompass the concentration levels of the test materials.

  • Generate a calibration curve by plotting the peak area ratio (analyte/internal standard) against concentration. A linear fit with 1/x weighting is typically used.[14]

  • Quantify the metazachlor-2-hydroxy concentration in the test materials using the regression equation from the calibration curve.

Caption: Workflow for metazachlor-2-hydroxy quantification.

Comparative Performance Data

The following tables summarize the performance data from ten participating laboratories after statistical analysis (outliers removed). The results demonstrate the method's performance across different environments.

Table 1: Accuracy (Mean Recovery %)

Spiked Concentration	Lab 1	Lab 2	Lab 3	Lab 4	Lab 5	Lab 6	Lab 7	Lab 8	Lab 9	Lab 10
0.05 µg/L	95.4	103.1	98.8	94.5	105.6	96.2	101.9	99.3	97.5	108.1
0.50 µg/L	99.1	101.5	97.6	98.2	102.3	98.9	100.8	99.7	98.5	103.4
5.00 µg/L	100.3	99.8	98.1	99.5	101.1	99.2	100.5	100.1	98.9	101.7

Acceptance criteria for recovery are typically 70-120%.[14]

Table 2: Precision (Relative Standard Deviation - %RSD)

Spiked Concentration	Repeatability (%RSDr)	Reproducibility (%RSDR)
0.05 µg/L	5.8%	11.5%
0.50 µg/L	3.9%	7.8%
5.00 µg/L	2.5%	5.2%

Acceptance criteria for precision (%RSD) is typically ≤20%.[14]

Table 3: Method Sensitivity and Linearity

Parameter	Lab 1	Lab 2	Lab 3	Lab 4	Lab 5	Lab 6	Lab 7	Lab 8	Lab 9	Lab 10
LOQ (µg/L)	0.02	0.02	0.02	0.025	0.015	0.02	0.02	0.015	0.02	0.02
Linearity (R²)	0.998	0.999	0.997	0.998	0.999	0.999	0.997	0.998	0.999	0.998

Interpreting the Validation Data

The data presented paints a clear picture of a robust and reliable method. The accuracy, demonstrated by the mean recovery values in Table 1, is excellent and well within the accepted range of 70-120%. Table 2 is the core of the inter-laboratory study; the low %RSDr values show that individual labs can produce consistent results, while the low %RSDR values prove that the method gives consistent results between different labs. As expected, the reproducibility (%RSDR) is higher than the repeatability (%RSDr), as it includes the additional variability from different labs.[6] The consistent, low Limits of Quantification (LOQ) and excellent linearity (R²) shown in Table 3 confirm the method's sensitivity and the reliability of the calibration model.

These performance characteristics are interconnected and form the foundation of a validated method.

Caption: Interdependence of key method validation parameters.

Conclusion

The successful completion of this inter-laboratory study provides strong, documented evidence that the described LC-MS/MS method is fit for the purpose of quantifying metazachlor-2-hydroxy in surface water.[15] The method has proven to be accurate, precise, sensitive, and, most importantly, reproducible across multiple laboratories. This level of validation is the gold standard, providing regulatory bodies and research professionals with a high degree of confidence in the comparability and reliability of analytical results, regardless of where the analysis is performed.

References

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• Patriarca, M., Magnusson, B., & Örnemark, U. (2016). Eurachem guidance on validating analytical methods. Euroreference. Available from: [Link][2]

• Eurachem Method Validation Working Group. (2025). The Fitness for Purpose of Analytical Methods: A Laboratory Guide to Method Validation and Related Topics (3rd ed.). Eurachem. Available from: [Link][3]

• Eurachem. (2025). Method Validation. Available from: [Link][15]

• Barwick, V. (Ed.). (2025). Planning and Reporting Method Validation Studies – Supplement to Eurachem Guide on the Fitness for Purpose of Analytical Methods (2nd ed.). Eurachem. Available from: [Link][16]

• U.S. Environmental Protection Agency. (2025). Method Validation and Peer Review Policies and Guidelines. Available from: [Link][17]

• Park, J. S., et al. (2020). Simultaneous determination of the metabolites of the herbicide metazachlor in agricultural crops by LC–MS/MS. Applied Biological Chemistry. Available from: [Link][18]

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• TestQual. Proficiency Tests - Pesticides residues. Available from: [Link][4]

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• EFSA. (2023). Modification of the existing maximum residue levels for metazachlor in leeks and honey. EFSA Journal. Available from: [Link][21]

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• The Korean Society of Pesticide Science. Proficiency Test of Multi Pesticide Residues in Soil for Korea Pesticide Analysis Laboratories. Available from: [Link][22]

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• 3M Environmental Laboratory. (2019). Validation of Chromatographic Analytical Methods. Available from: [Link][24]

• MDPI. (2023). Korean Proficiency Tests for Pesticide Residues in Rice. Available from: [Link][11]

• Swartz, M., & Krull, I. (2006). Analytical Method Validation: Back to Basics, Part II. LCGC International. Available from: [Link][25]

• ISO 5725-1:1994. Accuracy (trueness and precision) of measurement methods and results — Part 1: General principles and definitions. International Organization for Standardization.[6]

• International Organization for Standardization. (1981). ISO 5725: Precision of test methods — Determination of repeatability and reproducibility for a standard test method by inter-laboratory tests. Available from: [Link][7]

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• Schüle, E., et al. (2008). Polar Pesticide-Metabolites in Drinking and Mineral Water. CVUA Stuttgart. Available from: [Link][12]

• European Union Reference Laboratory for Cereals and Feeding stuff. (2018). Validation Report 24. Available from: [Link][14]

• Pirard, C., et al. (2007). Development and validation of a multi-residue method for pesticide determination in honey using on-column liquid-liquid extraction and liquid chromatography-tandem mass spectrometry. Journal of Chromatography A. Available from: [Link][8]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Available from: [Link][13]

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Metazachlor vs. Metazachlor-2-Hydroxy: A Comparative Analysis of Environmental Degradation Rates

A Technical Guide for Environmental Scientists and Agrochemical Researchers

Introduction: The Environmental Journey of a Herbicide and Its Metabolite

Metazachlor, a member of the chloroacetamide class of herbicides, is widely utilized in agriculture for the pre-emergence control of various grasses and broad-leaved weeds.[1][2] Its efficacy in crop protection is well-established; however, its environmental fate, and that of its transformation products, is a subject of continuous scientific scrutiny. Upon entering the environment, metazachlor undergoes biotransformation, leading to the formation of several metabolites. Among these, 2-hydroxy-N-(2,6-dimethylphenyl)-N-(1H-pyrazol-1-yl methyl)-acetamide, hereafter referred to as metazachlor-2-hydroxy, is a significant degradation product.[3] This guide provides a comprehensive comparison of the degradation rates of the parent compound, metazachlor, and its primary metabolite, metazachlor-2-hydroxy, offering insights into their relative persistence in the environment. Understanding these differences is crucial for accurate environmental risk assessments and the development of sustainable agricultural practices.

Degradation Dynamics: Parent vs. Metabolite

The environmental persistence of a chemical is a key factor in determining its potential for long-term ecological impact. This is often quantified by its half-life (DT50), the time required for 50% of the applied substance to dissipate. While metazachlor itself exhibits low to moderate persistence in soil, its metabolites can show significantly different behavior.[1][4]

Studies have shown that metazachlor's degradation in soil is influenced by factors such as microbial activity and organic carbon content.[1][5] The formation of metazachlor-2-hydroxy is a key step in its degradation pathway.[3] However, this transformation does not always lead to a less persistent compound. In fact, many polar metabolites of herbicides are found to be more persistent than the parent compound.

While specific comparative data for metazachlor-2-hydroxy is not as abundant as for other metabolites like metazachlor ESA and OA, the general trend observed for chloroacetamide herbicides is that their degradation products can be more mobile and persistent.[1] For instance, the metabolites metazachlor ethanesulfonic acid (ESA) and metazachlor oxanilic acid (OA) are noted to be significantly more persistent than the parent metazachlor.[1]

Comparative Degradation Rates: A Data-Driven Overview

The following table summarizes the available data on the degradation half-lives (DT50) of metazachlor in soil under various conditions. While direct, side-by-side comparative studies with metazachlor-2-hydroxy are limited in the public domain, the data for the parent compound provides a baseline for understanding its environmental persistence.

Compound	Matrix	DT50 (days)	Conditions	Reference(s)
Metazachlor	Soil	3 - 77	Field and laboratory studies	[1]
Metazachlor	Soil	22 - 35	Laboratory, varying soil types	[1]
Metazachlor	Soil	1 - 3 months	Field, 0-10 cm soil layer	[3]
Metazachlor	Soil	6.8 (mean)	Field conditions	[6]
Metazachlor	Soil	13 - 78	Laboratory, different loamy soils, under sunlight and dark conditions	[7]
Metazachlor	Soil	11.6	Field conditions	[8]

Note: DT50 values can vary significantly based on soil type, temperature, moisture, and microbial activity.

Understanding the "Why": Factors Influencing Degradation

The difference in degradation rates between a parent herbicide and its metabolites can be attributed to several key factors:

• Polarity and Bioavailability: Metabolites are often more polar than the parent compound. While this can increase their mobility in soil, it can also decrease their bioavailability to soil microorganisms that are primarily responsible for degradation.

• Microbial Specificity: The microbial consortia in soil possess a vast array of enzymes. However, the enzymes that efficiently degrade the parent compound may not be as effective against the transformed structure of the metabolite.

• Chemical Stability: The structural changes during metabolism can result in a more chemically stable molecule that is less susceptible to further biotic or abiotic degradation.

Visualizing the Transformation

To better understand the relationship between metazachlor and its metabolite, the following diagrams illustrate the degradation pathway and a typical experimental workflow for studying their fate in the environment.

Caption: Experimental workflow for a soil degradation study.

Experimental Protocols: A Guide to Best Practices

To ensure the generation of reliable and comparable data, standardized methodologies are essential. The OECD Guideline for the Testing of Chemicals 307 ("Aerobic and Anaerobic Transformation in Soil") provides a robust framework for conducting soil degradation studies. [9][10][11]

Key Steps in a Laboratory Soil Degradation Study (Following OECD 307 Principles):

• Soil Selection and Preparation:

  • Rationale: The choice of soil is critical as properties like organic carbon content, pH, and microbial biomass significantly influence degradation rates. [11]A range of representative agricultural soils should be used.

  • Protocol:

    • Collect fresh soil samples from the field, avoiding contamination.

    • Sieve the soil (e.g., through a 2 mm mesh) to ensure homogeneity.

    • Characterize the soil for properties such as texture, pH, organic carbon content, and microbial biomass.

    • Adjust the moisture content to a specified level (e.g., 40-60% of maximum water holding capacity) and pre-incubate the soil for several days to allow microbial activity to stabilize.

• Application of the Test Substance:

  • Rationale: The use of radiolabeled (¹⁴C) compounds is highly recommended as it allows for the tracking of the parent compound and its metabolites, and enables a complete mass balance. [9][11] * Protocol:

    • Prepare a stock solution of the ¹⁴C-labeled metazachlor.

    • Apply the test substance to the soil samples at a concentration relevant to the recommended field application rate.

    • Thoroughly mix to ensure a uniform distribution.

• Incubation:

  • Rationale: Maintaining controlled conditions is crucial for reproducibility. Temperature and moisture are key drivers of microbial activity. [9] * Protocol:

    • Incubate the treated soil samples in the dark at a constant temperature (e.g., 20°C).

    • Use flow-through systems or biometer flasks to trap evolved ¹⁴CO₂ and other volatile metabolites. [12] 3. Maintain aerobic conditions by continuously supplying air. For anaerobic studies, purge the system with an inert gas like nitrogen.

• Sampling and Analysis:

  • Rationale: A sufficient number of sampling points are needed to accurately model the degradation kinetics. [9] * Protocol:

    • Sacrifice replicate samples at pre-determined time intervals (e.g., 0, 1, 3, 7, 14, 30, 60, 90, and 120 days).

    • Extract the soil samples with appropriate organic solvents. [13] 3. Analyze the extracts using techniques like High-Performance Liquid Chromatography (HPLC) with radiometric detection or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to separate and quantify metazachlor and metazachlor-2-hydroxy. [14][15]

• Data Analysis:

  • Rationale: Appropriate kinetic models are used to describe the degradation pattern and calculate the DT50 values.

  • Protocol:

    • Plot the concentration of the parent compound and the metabolite over time.

    • Fit the data to a suitable kinetic model (e.g., single first-order, first-order multi-compartment).

    • Calculate the DT50 and, where possible, DT90 (time for 90% dissipation) values with their corresponding confidence intervals.

Conclusion: Implications for Environmental Risk Assessment

The available evidence suggests that while metazachlor has a relatively low to moderate persistence in the soil, its degradation can lead to the formation of more persistent metabolites, including potentially metazachlor-2-hydroxy. This highlights the critical importance of a metabolite-inclusive approach to environmental risk assessment. Relying solely on the degradation data of the parent compound can lead to an underestimation of the overall environmental burden. Future research should focus on generating direct comparative degradation data for metazachlor and its primary metabolites, like metazachlor-2-hydroxy, across a range of relevant environmental conditions. This will enable more accurate modeling of their environmental fate and a more robust assessment of their potential long-term impacts on ecosystems.

References

• Benchchem. (n.d.). Environmental Fate and Persistence of Metazachlor ESA: A Technical Guide.
• APVMA. (n.d.). Public Release Summary - Evaluation of the New Active metazachlor in the Product Butisan Herbicide.
• ResearchGate. (n.d.). Environmental fate of herbicides trifluralin, metazachlor, metamitron and sulcotrione compared to that of glyphosate, a substitute broad spectrum herbicide for different glyphosate-resistant crops | Request PDF.
• Weed Science. (2017, June 12). Soil Degradation of Metazachlor in Agronomic and Vegetable Crop Fields.
• PMC. (2017, September 15). Metazachlor traces in the main drinking water reservoir in Luxembourg: a scientific and political discussion.
• SciELO. (2014, September 15). Environmental fate of S-Metolachlor: a review.
• ibacon GmbH. (2002, April 24). OECD 307: Aerobic and Anaerobic Transformation in Soil.
• Fera Science. (n.d.). Environmental fate studies.
• Food and Agriculture Organization of the United Nations. (n.d.). Route and rate of degradation in soil – aerobic and anaerobic soil metabolism | Pesticide Registration Toolkit.
• Labcorp. (n.d.). OECD 307: Aerobic and anaerobic transformation in soil.
• University of York. (2005, July 22). Environmental fate of herbicides trifluralin, metazachlor, metamitron and sulcotrione compared with that of glyphosate, a substi.
• FAO AGRIS. (n.d.). Soil degradation of metazachlor and quizalofop-p-ethyl herbicides on TLC plates under natural solar light and dark conditions.
• OECD. (n.d.). Test No. 307: Aerobic and Anaerobic Transformation in Soil.
• PMC. (n.d.). Influence of formulation on mobility of metazachlor in soil.
• ResearchGate. (n.d.). Effects of the herbicides metazachlor and dinoterb on the soil microflora and the degradation and sorption of metazachlor under different environmental conditions.
• (n.d.). III Analytical Methods.
• ACS Publications. (2025, June 27). Multiresidue Analysis Method for the Determination of 477 Pesticides in Soil Based on Thorough Method Validation | Journal of Agricultural and Food Chemistry.
• ResearchGate. (n.d.). Analytical Method for the Determination of Metolachlor, Acetochlor, Alachlor, Dimethenamid, and Their Corresponding Ethanesulfonic and Oxanillic Acid Degradates in Water Using SPE and LC/ESI-MS/MS | Request PDF.
• (n.d.). Screening and determination of pesticides in soil using continuous subcritical water extraction and gas chromatography–mass s.
• PMC. (2020, January 21). Effects of metazachlor and its major metabolite metazachlor OA on early life stages of marbled crayfish.
• University of York. (n.d.). modelling and experimental fate of glyphosate compared to that of herbicides.
• GRDC. (2020, March 12). Understanding pre-emergent herbicide availability, selectivity & persistence and how we can use this knowledge to predict behaviour of new herbicides.
• DergiPark. (2025, January 25). Determination of heavy metals and pesticide residue in soil, plant and water using QuEChERS method and design of experiment.

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A Senior Application Scientist's Guide to SPE Cartridge Selection for Metazachlor-2-Hydroxy Recovery

For researchers and analytical chemists tasked with the quantitative analysis of pesticide metabolites, the sample preparation stage is a critical determinant of data quality. The selection of an appropriate Solid-Phase Extraction (SPE) cartridge is paramount, particularly for challenging analytes like metazachlor-2-hydroxy. This polar metabolite of the widely used herbicide metazachlor requires a nuanced approach to achieve high, reproducible recovery from complex matrices such as water or agricultural samples.[1][2]

This guide provides an in-depth comparison of SPE cartridge technologies, grounded in experimental evidence and first-principle chemistry, to inform your method development for metazachlor-2-hydroxy analysis.

The Analytical Challenge: The Polarity of Metazachlor-2-Hydroxy

Metazachlor metabolites are typically more polar than the parent compound, which complicates their extraction from aqueous samples.[1] Traditional reversed-phase sorbents, like octadecylsilane (C18), primarily rely on hydrophobic interactions to retain analytes. Highly polar compounds such as metazachlor-2-hydroxy have a limited affinity for these nonpolar stationary phases, leading to a risk of poor retention and, consequently, low and inconsistent recoveries. This necessitates the use of sorbents with more balanced retention mechanisms.

Comparing SPE Sorbent Chemistries: A Tale of Two Phases

The choice of SPE sorbent is the most critical factor in developing a robust extraction method. The two major classes of sorbents used for this type of analysis are silica-based and polymer-based.

Silica-Based Sorbents (e.g., C18)

Octadecyl (C18) bonded silica is one of the most common reversed-phase SPE packings.[3] Its mechanism is based on the hydrophobic (nonpolar-nonpolar) interaction between the long alkyl chains of the C18 phase and the nonpolar regions of an analyte.

• Mechanism of Action: Primarily van der Waals forces. Retention is strongest for nonpolar compounds in polar solvents.

• Advantages: Well-characterized, widely available, and effective for a broad range of nonpolar to moderately polar compounds.[3]

• Limitations for Metazachlor-2-Hydroxy:

  • Poor Retention: The polar nature of metazachlor-2-hydroxy results in weak interaction with the C18 phase, potentially causing the analyte to break through during the sample loading step.

  • Silanol Interactions: Uncapped silanol groups on the silica surface can lead to secondary interactions (hydrogen bonding) with polar functional groups, which can cause inconsistent recoveries or peak tailing in subsequent chromatographic analysis.[4]

  • Dewetting: Silica-based sorbents are prone to "dewetting" if the sorbent bed runs dry after conditioning and before sample loading. This phenomenon prevents the C18 chains from interacting effectively with the sample, drastically reducing recovery.[5]

While numerous studies have successfully used C18 cartridges for various pesticides, their performance for highly polar metabolites can be marginal.[3][6]

Polymeric Sorbents (e.g., Hydrophilic-Lipophilic Balanced)

To address the limitations of silica, advanced polymeric sorbents were developed. A leading example is the hydrophilic-lipophilic balanced (HLB) sorbent, often based on a divinylbenzene-N-vinylpyrrolidone copolymer.[4][6]

• Mechanism of Action: HLB sorbents offer a dual retention mechanism. The divinylbenzene backbone provides hydrophobic interaction for nonpolar parts of a molecule, while the N-vinylpyrrolidone moiety offers hydrophilic interaction (via dipole-dipole interactions and hydrogen bonding) for polar functional groups.[7][8] This makes them ideal for extracting a wide spectrum of compounds, from polar to nonpolar.[9]

• Advantages for Metazachlor-2-Hydroxy:

  • Enhanced Retention: The hydrophilic "hooks" of the polymer provide strong retention for polar metabolites like metazachlor-2-hydroxy, even in highly aqueous samples.[10]

  • High Capacity & Reproducibility: Polymeric sorbents typically have a higher surface area and are not subject to undesirable silanol interactions, leading to higher capacity and more reproducible results.[5]

  • pH Stability: Unlike silica-based phases which can dissolve at high pH, polymeric sorbents are stable across a wide pH range (typically 1-14), offering greater flexibility in method development.[11]

  • Resistance to Drying: Polymeric cartridges do not suffer from dewetting, meaning that if the cartridge accidentally dries out before the sample is loaded, recovery is generally not affected.[5][11]

Performance Data: A Comparative Overview

Direct, side-by-side recovery data for metazachlor-2-hydroxy across multiple commercial cartridges is scarce in published literature. However, studies on the parent compound and its other polar metabolites provide a strong basis for cartridge selection.

Sorbent Type	Analyte(s)	Matrix	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Source
Oasis HLB	Metazachlor Metabolites	Agricultural	76.9 – 113.0	< 17.0	[10]
Oasis HLB	Metazachlor & 15 other pesticides	Groundwater	> 70	Not Specified	[6][8]
Strata-X	Metazachlor & 15 other pesticides	Groundwater	> 70	Not Specified	[6]
C18	Metazachlor & 15 other pesticides	Groundwater	Lower than HLB/Strata-X	Not Specified	[6]

As the data indicates, polymeric sorbents like Oasis HLB and Strata-X consistently provide superior recoveries for metazachlor and its metabolites compared to traditional C18 phases.[6][8] One study focusing specifically on metazachlor metabolites in agricultural products achieved excellent recoveries and precision using an HLB cartridge.[10]

Recommended Experimental Protocol: SPE for Metazachlor-2-Hydroxy in Water

This protocol is designed as a robust starting point for method development using a polymeric HLB-type cartridge (e.g., 60 mg, 3 mL format).

Step-by-Step Methodology

• Sample Pre-treatment:

  • Filter the aqueous sample (e.g., 100 mL) through a 0.45 µm filter to remove particulates.

  • Acidify the sample to pH 3 using formic acid.

  • Causality: Adjusting the pH can suppress the ionization of acidic functional groups on co-extracted matrix components and ensure the analyte is in a neutral state, promoting optimal retention on the reversed-phase component of the sorbent.[10]

• Cartridge Conditioning:

  • Pass 3 mL of methanol through the cartridge.

  • Pass 3 mL of reagent-grade water (acidified to pH 3) through the cartridge. Do not allow the cartridge to dry.

  • Causality: The methanol solvates the polymeric chains, activating the sorbent for retention. The water wash displaces the methanol, creating a miscible environment for the aqueous sample to be loaded.

• Sample Loading:

  • Load the pre-treated 100 mL sample onto the cartridge at a slow, steady flow rate of approximately 5 mL/min.

  • Causality: A controlled flow rate ensures sufficient residence time for the analyte to interact with and be retained by the sorbent bed, maximizing recovery.

• Washing:

  • Pass 3 mL of reagent-grade water through the cartridge to wash away salts and other highly polar interferences.

  • Causality: This step removes matrix components that are more polar than the analyte and are not retained by the sorbent, thereby "cleaning up" the sample before elution.

• Elution:

  • Elute the retained metazachlor-2-hydroxy from the cartridge using 2 x 2 mL aliquots of methanol or acetonitrile. Collect the eluate in a clean tube.

  • Causality: A strong organic solvent disrupts the hydrophobic and hydrophilic interactions between the analyte and the sorbent, releasing the analyte from the cartridge. Using two smaller aliquots is often more effective than a single larger volume.

• Post-Elution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable volume (e.g., 500 µL) of the initial mobile phase for your LC-MS/MS analysis.

  • Causality: This step concentrates the analyte, increasing the method's sensitivity. Reconstituting in the mobile phase ensures compatibility with the analytical instrument and promotes good peak shape.

Experimental Workflow Diagram

Caption: SPE workflow for metazachlor-2-hydroxy recovery.

Conclusion and Recommendations

For the accurate and reproducible recovery of the polar metabolite metazachlor-2-hydroxy, the evidence strongly supports the use of polymeric, hydrophilic-lipophilic balanced (HLB) SPE cartridges. Their dual retention mechanism is uniquely suited to capture polar analytes from aqueous matrices, a task where traditional C18 silica-based cartridges often fall short. The superior performance of HLB sorbents, combined with their operational robustness (pH stability and resistance to drying), makes them the authoritative choice for developing sensitive and reliable analytical methods for this and other challenging polar pesticide metabolites.

References

• Schüle, E., Mack, D., Schüler, S., & Wieland, M. (2008). Polar Pesticide-Metabolites in Drinking and Mineral Water. EPRW 2008. [Link]

• Arias, J. C. M., & Reta, M. (n.d.). Comparison of the retention ability using different SPE cartridges and extraction procedures. ResearchGate. [Link]

• Al-Hmoud, R. (n.d.). Solid Phase Extraction Techniques for the Analysis of Pesticides and Drugs in Biological Specimens. University of Glasgow. [Link]

• Dias, N. C., & Poole, C. F. (2002). Mechanistic study of the sorption properties of OASIS® HLB and its use in solid-phase extraction. ResearchGate. [Link]

• Majors, R. E. (2006). The Role of Polymers in Solid-Phase Extraction and Sample Preparation. LCGC North America. [Link]

• Prestes, O. D., et al. (2014). Evaluation of dilute-and-shoot and solid-phase extraction methods for the determination of S-metolachlor and metolachlor-OA in runoff water samples by liquid chromatography tandem mass spectrometry. Analytical Methods. [Link]

• Park, J.-H., et al. (2020). LC-MS/MS parameters for the analysis of metazachlor metabolites. ResearchGate. [Link]

• Park, J.-H., et al. (2020). Simultaneous determination of the metabolites of the herbicide metazachlor in agricultural crops by LC–MS/MS. Applied Biological Chemistry. [Link]

• Novak, J. M., & Watts, D. W. (1997). EVALUATION OF C₁₈ SOLID-PHASE EXTRACTION CARTRIDGES FOR THE ISOLATION OF SELECT PESTICIDES AND METABOLITES. Journal of Environmental Science and Health, Part B. [Link]

• D'Archivio, A. A., et al. (2007). Comparison of different sorbents for multiresidue solid-phase extraction of 16 pesticides from groundwater coupled with high-performance liquid chromatography. Journal of Chromatography A. [Link]

• Özcan, N. (2023). Comparison of Four Different Polymeric Adsorbents as Clean-up Agents for Pesticide Analysis in Tea with LC MS/MS. Journal of the Turkish Chemical Society, Section A: Chemistry. [Link]

• Wode, F. (2015). Determination of polar pesticide metabolites in aqueous matrices by LC-MS and investigation of occurring matrix effects. DuEPublico. [Link]

• Hančáková, I., et al. (2025). Determination of pesticide residues in drinking water using LC-MS/MS method. Sciforum. [Link]

• MacNeill, R. (2016). Ruminations on silica-based and organic polymer-based bioanalytical SPE. Bioanalysis. [Link]

• GL Sciences Inc. (2025). Rapid Solid-Phase Extraction of 136 Pesticides in Water Using Disk Cartridges and Alternative Solvents for GC-MS Analysis. GL Sciences. [Link]

• An, M., et al. (2009). The use of under-loaded C18 solid-phase extraction plates increases reproducibility of analysis of tryptic peptides from unfractionated human plasma. Proteome Science. [Link]

• Těšínská, P., et al. (2023). Recovery variation between a oasis HLB and C18 cartridges and b with or without the addition of EDTA before being extracted through C18 cartridges. ResearchGate. [Link]

• D'Archivio, A. A., et al. (2007). Comparison of different sorbents for multiresidue solid-phase extraction of 16 pesticides from groundwater coupled with high-performance liquid chromatography. ResearchGate. [Link]

• GL Sciences Inc. (n.d.). Waters SPE cartridge equivalent - Oasis HLB, Sep-pak C18 & More. GL Sciences. [Link]

• Gigault, J., et al. (n.d.). Field evaluation of the potential effects of polymer and silica-based nanopesticides on strawberries and agricultural soils. ACS Publications. [Link]

• SCCWRP. (2022). Automated Solid-Phase Extraction (SPE) for Pesticides. Southern California Coastal Water Research Project. [Link]

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Navigating Immunoassay Specificity: A Comparative Guide to Metazachlor-2-Hydroxy Cross-Reactivity

For researchers and analytical professionals in the fields of environmental science, food safety, and toxicology, the accurate detection of herbicide residues is paramount. Metazachlor, a pre-emergence herbicide from the chloroacetamide class, and its metabolites are of significant interest due to their potential environmental persistence and toxicological profiles. Immunoassays, particularly the enzyme-linked immunosorbent assay (ELISA), offer a high-throughput and cost-effective screening method for these compounds. However, the Achilles' heel of any immunoassay is its specificity, defined by the extent of cross-reactivity with structurally related, non-target analytes.

This guide provides an in-depth technical comparison of the cross-reactivity of a key metazachlor metabolite, metazachlor-2-hydroxy, in immunoassay testing. We will delve into the principles governing this phenomenon, present available experimental data, and provide a comprehensive protocol for assessing cross-reactivity in your own laboratory. This will empower you to make informed decisions when selecting and validating an immunoassay for metazachlor and its degradation products.

The Principle of Competitive Immunoassay and the Challenge of Cross-Reactivity

Metazachlor and its metabolites are small molecules (haptens) that are not immunogenic on their own. To elicit an antibody response for use in an immunoassay, they are conjugated to a larger carrier protein. The resulting antibodies are then used in a competitive ELISA format.

In a typical competitive ELISA for metazachlor, the wells of a microtiter plate are coated with a known amount of metazachlor conjugate. The sample containing the unknown amount of metazachlor (or its metabolites) is added to the wells along with a limited amount of anti-metazachlor antibody. The "free" metazachlor in the sample competes with the plate-bound metazachlor for binding to the antibody. After an incubation period, the unbound reagents are washed away, and a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) is added to detect the primary antibody that has bound to the plate. The addition of a substrate results in a colorimetric reaction, where the signal intensity is inversely proportional to the concentration of metazachlor in the sample.

Cross-reactivity occurs when the antibody recognizes and binds to molecules that are structurally similar to the target analyte (in this case, metazachlor). This can lead to an overestimation of the parent compound's concentration or false-positive results. Understanding the cross-reactivity profile of an immunoassay is therefore critical for accurate data interpretation.

Figure 1. Principle of Competitive ELISA for Metazachlor and the Concept of Cross-Reactivity.

Comparative Cross-Reactivity of Metazachlor-2-Hydroxy and Other Metabolites

The specificity of an immunoassay is determined by the antibody's ability to discriminate between the parent compound and its metabolites. The primary structural difference between metazachlor and metazachlor-2-hydroxy is the substitution of the chlorine atom with a hydroxyl group. This seemingly minor change can significantly impact antibody recognition.

A foundational study by Scholz and Hock (1991) on the development of a polyclonal antibody-based ELISA for metazachlor provides key insights into the cross-reactivity with its hydroxylated metabolite.[1] Their research indicated that the binding of their antiserum to metazachlor-OH was "much weaker" than to the parent metazachlor.[1] They quantified this by stating that the elimination of the chloro-moiety resulted in an approximately 7-fold reduction in antibody binding.[1]

While this historical data is invaluable, it is important to note that the cross-reactivity of modern, commercially available monoclonal antibody-based ELISA kits may differ. Manufacturers' data sheets for specific kits should be consulted for the most accurate and up-to-date information. Unfortunately, comprehensive public data on the cross-reactivity of a wide range of metazachlor metabolites in current commercial kits is limited.

The following table summarizes the known and potential cross-reactivity of key metazachlor metabolites. The data for metazachlor-2-hydroxy is derived from the findings of Scholz and Hock (1991).[1] Data for other metabolites in commercially available kits is often not publicly available and would require empirical determination.

Compound	Structure	Chemical Class	Cross-Reactivity (%) with Anti-Metazachlor Antibody	Reference
Metazachlor	N-(2,6-dimethylphenyl)-N-(1-pyrazolylmethyl)chloroacetamide	Chloroacetamide	100	(Assay Target)
Metazachlor-2-hydroxy	2-hydroxy-N-(2,6-dimethylphenyl)-N-(1H-pyrazol-1-ylmethyl)acetamide	Hydroxylated Metabolite	~14.3 (Qualitatively "much weaker" binding)	[1]
Metazachlor ESA (479M04)	2-[(2,6-dimethylphenyl)(pyrazol-1-ylmethyl)amino]-2-oxoethanesulfonic acid	Ethanesulfonic Acid Metabolite	Data not publicly available	-
Metazachlor OA (479M08)	2-[(2,6-dimethylphenyl)(pyrazol-1-ylmethyl)amino]-2-oxoacetic acid	Oxanilic Acid Metabolite	Data not publicly available	-

Note: The cross-reactivity percentage is calculated as (IC50 of metazachlor / IC50 of cross-reactant) x 100. The value for metazachlor-2-hydroxy is an estimation based on the reported 7-fold reduction in binding.[1] Researchers should determine the cross-reactivity for their specific assay and analytes of interest.

Experimental Protocol: Determining Cross-Reactivity of a Metazachlor Immunoassay

To ensure the validity of your immunoassay data, it is crucial to perform a cross-reactivity assessment. The following is a detailed, step-by-step methodology for a competitive indirect ELISA.

Figure 2. Workflow for Determining Immunoassay Cross-Reactivity.

Materials:

• Metazachlor analytical standard

• Metazachlor-2-hydroxy analytical standard

• Other metazachlor metabolite standards (e.g., ESA, OA)

• Metazachlor-protein conjugate (for coating)

• Primary anti-metazachlor antibody

• Enzyme-conjugated secondary antibody (e.g., Goat anti-Rabbit IgG-HRP)

• 96-well microtiter plates

• Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash buffer (e.g., PBS with 0.05% Tween-20, PBST)

• Blocking buffer (e.g., 1% BSA in PBST)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2M H₂SO₄)

• Microplate reader

Procedure:

• Plate Coating:

  • Dilute the metazachlor-protein conjugate to an optimal concentration (typically 1-10 µg/mL) in coating buffer.

  • Add 100 µL of the diluted conjugate to each well of the microtiter plate.

  • Incubate overnight at 4°C.

  • Wash the plate three times with wash buffer.

• Blocking:

  • Add 200 µL of blocking buffer to each well.

  • Incubate for 1-2 hours at 37°C.

  • Wash the plate three times with wash buffer.

• Competitive Reaction:

  • Prepare serial dilutions of the metazachlor standard and each of the metabolite standards in a suitable buffer (e.g., PBST).

  • Add 50 µL of the standard or sample solution to the appropriate wells.

  • Add 50 µL of the diluted primary anti-metazachlor antibody to each well. The optimal antibody dilution needs to be predetermined by titration.

  • Incubate for 1 hour at 37°C.

  • Wash the plate three times with wash buffer.

• Secondary Antibody Incubation:

  • Add 100 µL of the diluted enzyme-conjugated secondary antibody to each well.

  • Incubate for 1 hour at 37°C.

  • Wash the plate five times with wash buffer.

• Signal Development:

  • Add 100 µL of the substrate solution to each well.

  • Incubate in the dark at room temperature for 15-30 minutes.

  • Add 50 µL of stop solution to each well.

• Measurement and Data Analysis:

  • Measure the absorbance at 450 nm using a microplate reader.

  • Generate a standard curve for metazachlor and each metabolite by plotting the absorbance against the logarithm of the analyte concentration.

  • Determine the half-maximal inhibitory concentration (IC50) for each compound from its respective standard curve.

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of Metazachlor / IC50 of Metabolite) x 100

Conclusion and Recommendations

The available data, primarily from early developmental studies, suggests that immunoassays for metazachlor exhibit significantly lower reactivity towards its hydroxylated metabolite, metazachlor-2-hydroxy.[1] This is a favorable characteristic for assays intended to be specific for the parent compound. However, the cross-reactivity profiles for other major metabolites, such as the ethanesulfonic and oxanilic acids, in modern commercial immunoassays are not well-documented in publicly accessible literature.

Therefore, as a Senior Application Scientist, I strongly recommend the following best practices:

• Always consult the manufacturer's datasheet for any commercially available immunoassay kit for their stated cross-reactivity data.

• Perform in-house validation to determine the cross-reactivity of your specific assay with all relevant metabolites, especially if they are expected to be present in your samples.

• Consider the environmental context. The relative abundance of different metabolites can vary depending on the environmental matrix and degradation pathways. This information can help in assessing the potential impact of cross-reactivity on your results.

• Use confirmatory analysis. For regulatory purposes or when unambiguous identification and quantification are required, results obtained by immunoassay should be confirmed by a chromatographic method such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). Immunoassays are powerful screening tools, but they are not a substitute for confirmatory analysis, especially in complex matrices where cross-reactivity and matrix effects can influence the results.[2][3][4]

By understanding the principles of immunoassay cross-reactivity and implementing rigorous validation procedures, researchers can confidently utilize these rapid and sensitive techniques for the effective monitoring of metazachlor and its metabolites in various applications.

References

• Scholz, M., & Hock, B. (1991). Development of an Enzyme Immunoassay for the Determination of Metazachlor. Analytical Letters, 24(3), 413-427. [Link]

• Curwin, B. D., Hein, M. J., Barr, D. B., & Striley, C. (2010). Comparison of immunoassay and HPLC-MS/MS used to measure urinary metabolites of atrazine, metolachlor, and chlorpyrifos from farmers and non-farmers in Iowa. Journal of exposure science & environmental epidemiology, 20(2), 205–212. [Link]

• ResearchGate. (2025, August 9). Comparison of immunoassay and HPLC-MS/MS used to measure urinary metabolites of atrazine, metolachlor, and chlorpyrifos from farmers and non-farmers in Iowa | Request PDF. [Link]

• Centers for Disease Control and Prevention. (2009, March 11). Comparison of immunoassay and HPLC-MS/MS used to measure urinary metabolites of atrazine, metolachlor, and chlorpyrifos - CDC Stacks. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of Metazachlor-2-hydroxy

Metazachlor-2-hydroxy, a primary metabolite of the chloroacetanilide herbicide Metazachlor, is a compound frequently handled in environmental, agricultural, and toxicological research. While essential for scientific investigation, its management as a laboratory waste product demands a rigorous, safety-first approach. This guide provides the essential procedural framework for researchers and laboratory personnel to handle and dispose of Metazachlor-2-hydroxy and associated waste streams in a manner that ensures personnel safety and environmental protection.

The causality behind these stringent protocols is rooted in the toxicological profile of the parent compound, Metazachlor, which is classified as suspected of causing cancer (H351) and is very toxic to aquatic life with long-lasting effects (H400/H410).[1] Metazachlor-2-hydroxy itself is known to cause skin irritation (H315), may provoke an allergic skin reaction (H317), and results in serious eye irritation (H319). Therefore, all waste containing this compound must be presumed hazardous and managed accordingly to prevent unintended environmental release and occupational exposure.

Hazard Profile and Essential Safety Precautions

Before handling Metazachlor-2-hydroxy, a thorough understanding of its hazard profile is critical. This knowledge informs every aspect of its lifecycle in the laboratory, from initial handling to final disposal.

GHS Hazard Classification

Metazachlor-2-hydroxy and its parent compound are associated with significant health and environmental hazards. Researchers must operate under the assumption that the metabolite shares the aquatic toxicity of the parent compound.

Compound	GHS Hazard Code	Hazard Statement	Source
Metazachlor-2-hydroxy	H315	Causes skin irritation
H317	May cause an allergic skin reaction
H319	Causes serious eye irritation
Metazachlor (Parent)	H351	Suspected of causing cancer	[1]
H400 / H410	Very toxic to aquatic life / with long lasting effects	[1]

Required Personal Protective Equipment (PPE)

A multi-layered PPE strategy is non-negotiable to prevent dermal, ocular, and respiratory exposure.

PPE Type	Specification	Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields (conforming to EN 166 or NIOSH standards).[2]	Protects against splashes of solutions or accidental contact with the solid compound, preventing serious eye irritation.
Hand Protection	Chemical-impermeable gloves (e.g., Butyl rubber, Nitrile).[2][3] Gloves must be inspected before use and disposed of as contaminated solid waste after handling.	Prevents direct skin contact, which can cause irritation and potential allergic reactions.[2]
Body Protection	Impervious clothing, such as a laboratory coat.[2] For significant spill risk, a chemical-resistant apron is recommended.	Minimizes the risk of skin contact and contamination of personal clothing.
Respiratory Protection	Use only in a well-ventilated area or under a chemical fume hood.[2] If exposure limits may be exceeded, a full-face respirator is necessary.[2]	Avoids inhalation of any dust or aerosols, which could cause respiratory irritation.[2]

Regulatory Framework: The Principle of "Cradle-to-Grave"

In the United States, the management of hazardous chemical waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). This legislation establishes a "cradle-to-grave" management system, meaning the generator of the waste is responsible for it from the point of generation to its final, environmentally sound disposal.

For academic and research laboratories, the EPA has established alternative regulations under 40 CFR Part 262, Subpart K, which are designed to be more suitable for a laboratory environment than industrial generator standards.[4][5] However, the core principles of proper waste identification, labeling, safe accumulation, and disposal by a licensed contractor remain.

Core Directive: Your institution's Environmental Health & Safety (EH&S) department is the ultimate authority on waste disposal procedures. The information in this guide provides a framework, but you must consult with your EH&S office to ensure compliance with local, state, and federal regulations.[2]

Step-by-Step Disposal Protocol for Metazachlor-2-hydroxy Waste

The proper disposal of Metazachlor-2-hydroxy begins at the point of generation. Strict segregation of waste streams is paramount to ensure safe handling and cost-effective disposal. Never mix incompatible chemicals in the same waste container.[6]

Disposal Decision Workflow

The following diagram outlines the critical decision points for managing waste generated from research involving Metazachlor-2-hydroxy.

Caption: Decision workflow for handling Metazachlor-2-hydroxy waste streams.

Protocol 1: Unused or Surplus Solid Metazachlor-2-hydroxy

• Do not discard in the regular trash or attempt to wash down the drain.

• Keep the compound in its original, clearly labeled manufacturer's container.

• Ensure the container lid is tightly sealed.

• If the original container is compromised, transfer it to a compatible, sealed, and properly labeled secondary container.

• Affix a "Hazardous Waste" label, clearly identifying the contents as "Metazachlor-2-hydroxy".[7]

• Store in your laboratory's designated Satellite Accumulation Area (SAA) within secondary containment.[7]

• Arrange for pickup through your institution's EH&S department.

Protocol 2: Contaminated Solid Waste (PPE, Weigh Boats, Wipes)

• Segregation: Designate a specific waste container for solids contaminated with Metazachlor-2-hydroxy. This can be a sealable plastic bag or a puncture-resistant container lined with a bag.

• Collection: Place all contaminated items, including gloves, bench paper, weigh boats, and wipes used for cleaning, directly into this container.

• Labeling: The container must be clearly labeled "Hazardous Waste" and list "Metazachlor-2-hydroxy Contaminated Debris" as the contents.

• Storage: When not in use, keep the container sealed. Store it in your SAA.

• Disposal: Once the container is full, arrange for pickup by EH&S.

Protocol 3: Contaminated Aqueous Solutions & Rinsate

• Do not pour down the drain. This is a violation of federal law and poses a significant threat to aquatic ecosystems.[8]

• Collection Container: Use a dedicated, chemically compatible (e.g., polyethylene) container with a secure, screw-top lid for all aqueous waste containing Metazachlor-2-hydroxy.

• Labeling: Affix a "Hazardous Waste" label. Clearly list all chemical constituents, including water and Metazachlor-2-hydroxy, with estimated concentrations.

• Accumulation: Collect all experimental solutions and the first one to two rinses from cleaning contaminated glassware in this container.

• Storage: Keep the container tightly closed when not adding waste and store it within a secondary containment tray or tub in your SAA.[6]

• Disposal: When the container is full, contact EH&S for disposal.

Emergency Procedures: Spills and Decontamination

Accidental spills must be managed promptly and correctly to mitigate exposure and environmental contamination.

Spill Cleanup Protocol

• Evacuate & Alert: Alert personnel in the immediate area and restrict access. If the spill is large or involves volatile solvents, evacuate the lab and contact EH&S or the emergency response number for your institution.

• Don PPE: At a minimum, wear the full PPE listed in Section 1.2.

• Containment: For liquid spills, surround the area with an inert absorbent material (e.g., sand, vermiculite, or commercial sorbent pads) to prevent it from spreading.[2]

• Collection:

  • Solid Spills: Carefully sweep or scoop the solid material into a designated hazardous waste container. Avoid creating dust.[8]

  • Liquid Spills: Once absorbed, scoop the absorbent material into the hazardous waste container.[2]

• Decontamination:

  • Wipe the spill area with a cloth dampened with a suitable solvent (e.g., methanol, if compatible with the surface) to remove remaining residue. All wipes must be disposed of as hazardous solid waste.

  • Follow with a thorough cleaning using soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Label and Dispose: Seal and label the container with all cleanup materials as "Hazardous Waste: Metazachlor-2-hydroxy Spill Debris" and arrange for EH&S pickup.

Note on Chemical Decontamination: While strong bases like lye or oxidizers like bleach can be used to degrade some pesticides, their effectiveness and potential to create hazardous byproducts with Metazachlor-2-hydroxy are not established.[9] The physical removal and disposal method described above is the safest and most compliant approach.

Management of Empty Containers

Under RCRA, an "empty" container that held a hazardous chemical may still be regulated as hazardous waste unless properly decontaminated.

• Triple Rinsing:

  • Add a small amount of a suitable solvent (e.g., water or methanol) to the empty container, ensuring it is no more than 1/4 full.

  • Securely cap the container and shake vigorously for at least 30 seconds.[10]

  • Pour the rinsate into your designated liquid hazardous waste container.[10] Allow the container to drain completely.

  • Repeat this process two more times.

• Container Disposal:

  • After triple rinsing, the container must be rendered unusable for any other purpose. This is typically done by puncturing it.

  • Deface or remove the original label to avoid confusion.

  • Consult your EH&S office for final disposal. Some institutions may allow triple-rinsed containers to be discarded in the regular trash, while others may require them to be collected.

By adhering to these systematic procedures, researchers can responsibly manage Metazachlor-2-hydroxy waste, upholding the highest standards of laboratory safety, regulatory compliance, and environmental stewardship.

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• Safe Disposal of Pesticides. (2025). U.S. Environmental Protection Agency. Available at: [Link]

• Managing Hazardous Chemical Waste in the Lab. (n.d.). Lab Manager. Available at: [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025). Daniels Health. Available at: [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. (2025). U.S. Environmental Protection Agency. Available at: [Link]

• Hazardous Waste and Disposal Considerations. (n.d.). American Chemical Society. Available at: [Link]

• Chemical Waste Disposal. (n.d.). Stanford Environmental Health & Safety. Available at: [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). ERG Environmental. Available at: [Link]

• Alternative Generator Regulations for Managing Hazardous Waste in Academic Laboratories. (n.d.). U.S. Environmental Protection Agency. Available at: [Link]

• Laboratory Hazardous Waste Accumulation and Treatment. (2026). Department of Toxic Substances Control. Available at: [Link]

• Pesticide Decontaminants. (n.d.). University of Florida, IFAS Extension. Available at: [Link]

• Safety data sheet acc. to OSHA HCS. (2024). Agilent. Available at: [Link]

• Metazachlor Wastewater Treatment | Metazachlor Removal From Water. (n.d.). Arvia Technology. Available at: [Link]

• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. (2026). U.S. Environmental Protection Agency. Available at: [Link]

• Decontamination of Hazardous Drug Residues using a Sporicidal Disinfectant. (n.d.). Contec Inc. Available at: [Link]

• EPA HAZARDOUS WASTE CODES. (n.d.). U.S. Environmental Protection Agency. Available at: [Link]

• EPA Hazardous Waste Codes. (n.d.). The University of Georgia Environmental Safety Division. Available at: [Link]

• Pesticide Disposal - Integrated Pest Management. (2022). University of Missouri. Available at: [Link]

• Disposal and decontamination of herbicide waste. (n.d.). Southwest Florida Research and Education Center, University of Florida. Available at: [Link]

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